Nitrosotetracaine-d6

Core Science & Biosynthesis

Nitrosotetracaine-d6: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nitrosotetracaine-d6, a deuterated N-nitrosamine derivative of the local anesthetic tetracaine (B1683103). This document is intended for researchers, scientists, and drug development professionals involved in the analysis and control of nitrosamine (B1359907) impurities in pharmaceutical products.

Introduction

Nitrosotetracaine-d6, also known as 2-(Dimethyl-d6-amino)ethyl 4-(butyl(nitroso)amino)benzoate, is the deuterium-labeled form of N-Nitroso Tetracaine.[1][2] N-nitrosamines are a class of compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[3] Regulatory agencies worldwide require stringent control of these impurities in drug substances and products.[4] Nitrosotetracaine-d6 serves as a critical internal standard for the accurate quantification of the potential N-nitrosamine impurity, N-Nitroso Tetracaine, in tetracaine-containing pharmaceutical preparations using sensitive analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[5] The use of a stable isotope-labeled internal standard like Nitrosotetracaine-d6 is essential for correcting for matrix effects and variations in sample preparation and instrument response, thereby ensuring the reliability of analytical data.

Chemical Structure and Properties

The chemical structure of Nitrosotetracaine-d6 is characterized by a 4-(butyl(nitroso)amino)benzoate core, an ethyl ester linkage, and a deuterated N,N-dimethylamino group. The six deuterium (B1214612) atoms are located on the two methyl groups attached to the terminal nitrogen atom.

Chemical Structure Diagram

Caption: Chemical structure of Nitrosotetracaine-d6.

Quantitative Data Summary

Property	Value	Reference(s)
Molecular Formula	C15H17D6N3O3	[6]
Molecular Weight	299.4 g/mol	[6]
Chemical Name	2-(Bis(methyl-d3)amino)ethyl 4-(butyl(nitroso)amino)benzoate	[6]
SMILES	O=C(OCCN(C([2H])([2H])[2H])C([2H])([2H])[2H])C1=CC=C(N(CCCC)N=O)C=C1
CAS Number (Unlabeled)	3038740-94-9
Appearance	Not Available	[6]
Storage	2-8°C Refrigerator	[6]

Synthesis

Conceptual Synthesis Pathway:

• Synthesis of Tetracaine-d6: This would likely involve the use of deuterated starting materials. A plausible route would be the esterification of 4-(butylamino)benzoic acid with 2-(dimethyl-d6-amino)ethanol. The deuterated amino alcohol could be synthesized from commercially available deuterated methylamine (B109427) or other deuterated precursors.

• Nitrosation of Tetracaine-d6: The secondary amine group on the tetracaine-d6 molecule is susceptible to nitrosation. This reaction is typically carried out using a nitrosating agent, such as sodium nitrite (B80452), in an acidic medium. Other nitrosating agents like tert-butyl nitrite can also be employed under specific conditions.[7] The reaction conditions would need to be carefully controlled to achieve selective nitrosation at the desired position.

Experimental Protocols: Analytical Methods

The primary application of Nitrosotetracaine-d6 is as an internal standard for the quantification of N-Nitroso Tetracaine in pharmaceutical samples. The following are detailed methodologies for the analysis of N-nitrosamine impurities, which are applicable for the detection of N-Nitroso Tetracaine using Nitrosotetracaine-d6 as an internal standard.

LC-MS/MS Method for N-Nitrosamine Impurities

This method is adapted from established protocols for the analysis of N-nitrosamine impurities in active pharmaceutical ingredients (APIs).[1][8]

4.1.1. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

4.1.2. Reagents and Materials

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Nitrosotetracaine-d6 internal standard solution (concentration to be optimized based on instrument sensitivity)

• N-Nitroso Tetracaine reference standard

4.1.3. Sample Preparation

• Accurately weigh a suitable amount of the tetracaine drug substance or crushed tablets.

• Dissolve the sample in a known volume of a suitable solvent (e.g., methanol or a mixture of methanol and water).

• Spike the sample solution with a known amount of the Nitrosotetracaine-d6 internal standard solution.

• Vortex or sonicate the solution to ensure complete dissolution.

• Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

4.1.4. Chromatographic Conditions

Parameter	Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	Time (min)
0.0
1.0
8.0
10.0
10.1
12.0
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

4.1.5. Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-Nitroso Tetracaine: Precursor ion (m/z) -> Product ion (m/z) (To be determined based on the compound's fragmentation pattern)

  • Nitrosotetracaine-d6: Precursor ion (m/z) -> Product ion (m/z) (To be determined based on the compound's fragmentation pattern, expected to be a +6 Da shift from the unlabeled compound)

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum sensitivity.

GC-MS Method for N-Nitrosamine Impurities

This method is an alternative for the analysis of volatile N-nitrosamines.[5][9]

4.2.1. Instrumentation

• Gas Chromatograph (GC) coupled with a Mass Spectrometer (MS).

• Capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

4.2.2. Reagents and Materials

• Dichloromethane (GC grade)

• Methanol (GC grade)

• Nitrosotetracaine-d6 internal standard solution

• N-Nitroso Tetracaine reference standard

4.2.3. Sample Preparation

• Dissolve a known amount of the sample in dichloromethane.

• Spike with the Nitrosotetracaine-d6 internal standard.

• The solution can be directly injected or may require derivatization depending on the volatility and thermal stability of N-Nitroso Tetracaine.

4.2.4. Chromatographic Conditions

Parameter	Condition
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Inlet Temperature	250°C
Injection Mode	Splitless
Oven Temperature Program	Initial: 50°C (hold for 1 min)
Ramp: 10°C/min to 280°C (hold for 5 min)

4.2.5. Mass Spectrometry Conditions

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity.

• Monitored Ions: Select characteristic ions for N-Nitroso Tetracaine and Nitrosotetracaine-d6.

Metabolism and Signaling Pathways

Nitrosotetracaine-d6 is a synthetic, isotopically labeled compound used exclusively as an internal standard for analytical purposes. There is no evidence to suggest that it has any pharmacological activity or interacts with biological signaling pathways. Its metabolic fate is not a subject of study, as its purpose is to mimic the analytical behavior of the unlabeled N-Nitroso Tetracaine during sample analysis. The metabolism of the parent drug, tetracaine, is known to proceed via hydrolysis by plasma esterases to form p-aminobenzoic acid and diethylaminoethanol. The formation of N-nitroso compounds is a chemical process that can occur during synthesis or storage if a secondary or tertiary amine and a nitrosating agent are present.

Experimental Workflow

The following diagram illustrates a general workflow for the analysis of N-nitrosamine impurities in pharmaceutical products using a stable isotope-labeled internal standard like Nitrosotetracaine-d6.

Caption: General workflow for nitrosamine impurity analysis.

Conclusion

Nitrosotetracaine-d6 is an indispensable tool for the accurate and reliable quantification of the potential genotoxic impurity, N-Nitroso Tetracaine, in tetracaine-based pharmaceutical products. Its use as an internal standard in validated LC-MS/MS or GC-MS methods is crucial for ensuring the safety and quality of these medicines, in line with global regulatory expectations. This guide provides essential technical information to support researchers and analytical scientists in the development and application of methods for the control of N-nitrosamine impurities.

References

• 1. Determination of Nitrosamine Impurities in Active Pharmaceutical Ingredient (API) Using QSight 220 [perkinelmer.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Nitrosamine formation in lidocaine active pharmaceutical ingredients and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cphi-online.com [cphi-online.com]
• 5. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. waters.com [waters.com]
• 9. researchgate.net [researchgate.net]

Synthesis and Characterization of Nitrosotetracaine-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of Nitrosotetracaine-d6, a deuterated analog of the N-nitroso derivative of the local anesthetic tetracaine (B1683103). The introduction of deuterium (B1214612) atoms at the N,N-dimethyl moiety offers a valuable tool for metabolic and pharmacokinetic studies, as well as for use as an internal standard in analytical methods. This document details a putative synthetic pathway, outlines key characterization techniques with representative data, and discusses the potential biological implications and signaling pathways.

Introduction

Nitrosotetracaine-d6 (2-(Bis(methyl-d3)amino)ethyl 4-(butyl(nitroso)amino)benzoate) is the isotopically labeled form of N-Nitrosotetracaine. N-nitroso compounds are a class of chemicals that have garnered significant attention due to their potential carcinogenic properties, which arise from their ability to form electrophilic alkylating agents that can modify DNA.[1] The parent compound, tetracaine, is a potent local anesthetic that functions by blocking voltage-gated sodium channels in neuronal membranes.[2] The presence of N-nitroso impurities in pharmaceutical products is a critical concern for regulatory agencies.[3] The synthesis of deuterated standards like Nitrosotetracaine-d6 is crucial for the accurate quantification of such impurities in drug substances and for conducting detailed metabolic fate studies.[4]

Synthesis of Nitrosotetracaine-d6

The synthesis of Nitrosotetracaine-d6 can be conceptualized as a two-stage process: first, the synthesis of the deuterated precursor, Tetracaine-d6, followed by its nitrosation.

Synthesis of Tetracaine-d6

The synthesis of Tetracaine-d6 involves the esterification of 4-(butylamino)benzoic acid with 2-(bis(methyl-d3)amino)ethanol. The deuterated ethanolamine (B43304) can be prepared from commercially available deuterated starting materials.

dot

Figure 1: Synthetic workflow for Tetracaine-d6.

Nitrosation of Tetracaine-d6

The secondary amine group on the butylamino moiety of Tetracaine-d6 can be selectively nitrosated using a suitable nitrosating agent, such as sodium nitrite (B80452) in an acidic medium or tert-butyl nitrite.[3][5]

dot

Figure 2: Nitrosation of Tetracaine-d6.

Experimental Protocols

General Synthesis of Tetracaine-d6 (Illustrative Protocol)

• To a solution of 4-(butylamino)benzoic acid (1 equivalent) in anhydrous dichloromethane (B109758) (DCM), add 2-(bis(methyl-d3)amino)ethanol (1.1 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Add N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equivalents) and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP) (0.1 equivalents).

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield Tetracaine-d6.

General Nitrosation Protocol (Illustrative Protocol)

• Dissolve Tetracaine-d6 (1 equivalent) in a suitable solvent such as acetic acid or a mixture of water and an organic solvent.

• Cool the solution to 0-5 °C in an ice-water bath.

• Slowly add an aqueous solution of sodium nitrite (1.1 equivalents) dropwise while maintaining the temperature.

• Stir the reaction mixture at 0-5 °C for 1-2 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate until the pH is neutral.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain Nitrosotetracaine-d6.

Characterization Data

The structural confirmation and purity of Nitrosotetracaine-d6 would be determined using a combination of spectroscopic and chromatographic techniques. Representative data, based on the known characteristics of tetracaine and related N-nitroso compounds, are presented below.

Physical and Chemical Properties

Property	Value
Molecular Formula	C₁₅H₁₇D₆N₃O₃
Molecular Weight	299.40 g/mol
Appearance	Pale yellow oil or solid
Solubility	Soluble in methanol, acetonitrile, DMSO

Spectroscopic Data (Predicted)

Technique	Predicted Data
¹H NMR (CDCl₃)	Aromatic protons (δ 6.5-8.0 ppm), Butyl chain protons (δ 0.9-3.8 ppm), Methylene protons adjacent to ester and amine (δ 2.5-4.5 ppm). Absence of N,N-dimethyl protons signal.
¹³C NMR (CDCl₃)	Aromatic carbons (δ 110-155 ppm), Carbonyl carbon (δ ~165 ppm), Aliphatic carbons (δ 13-65 ppm).
Mass Spectrometry (ESI+)	m/z [M+H]⁺ = 300.4

Chromatographic Data (Illustrative)

Technique	Conditions	Expected Result
HPLC-UV	Column: C18 (e.g., 4.6 x 150 mm, 5 µm) Mobile Phase: Acetonitrile:Water gradient with 0.1% formic acid Detection: 280 nm	A single major peak with a retention time dependent on the specific gradient. Purity >98%.
GC-MS	Column: DB-5ms or equivalent Temperature Program: 50 °C (1 min), ramp to 300 °C at 15 °C/min Ionization: Electron Impact (EI)	A characteristic fragmentation pattern.

Potential Signaling Pathways and Biological Activity

The biological activity of Nitrosotetracaine-d6 is expected to be a composite of the pharmacological effects of the parent tetracaine molecule and the toxicological properties of the N-nitroso group.

Anesthetic Activity

Similar to tetracaine, Nitrosotetracaine-d6 is predicted to act as a local anesthetic by blocking voltage-gated sodium channels in neurons. This action inhibits the propagation of action potentials, leading to a loss of sensation.[2]

Carcinogenic Potential

N-nitroso compounds are well-documented as procarcinogens.[1] They can undergo metabolic activation, primarily by cytochrome P450 enzymes in the liver, to form highly reactive electrophilic species. These electrophiles can then form adducts with DNA, leading to mutations and potentially initiating carcinogenesis if not repaired.[6]

dot

Figure 3: Inferred signaling pathways for Nitrosotetracaine-d6.

Conclusion

Nitrosotetracaine-d6 is a vital analytical standard for the pharmaceutical industry, enabling the precise monitoring of potentially carcinogenic N-nitroso impurities in tetracaine-containing drug products. Its synthesis, while requiring careful handling of deuterated and nitrosating agents, follows established organic chemistry principles. The characterization of this compound relies on standard analytical techniques, providing the necessary confirmation of its identity and purity. Understanding the dual nature of its potential biological activity—anesthetic and procarcinogenic—is essential for risk assessment and ensuring patient safety. This guide provides a foundational framework for researchers and professionals working with this and similar N-nitrosated pharmaceutical compounds.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Tetracaine | C15H24N2O2 | CID 5411 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsisinternational.org [rsisinternational.org]
• 4. Total Syntheses of Deuterated Drugs: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Developing Structure-Activity Relationships for N-Nitrosamine Activity - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical Properties of Deuterated Nitrosotetracaine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physicochemical properties of deuterated Nitrosotetracaine (Nitrosotetracaine-d6). Due to the limited availability of experimental data for the deuterated analogue, this document leverages data from its non-deuterated counterpart, N-Nitroso Tetracaine, and incorporates established principles of how deuterium (B1214612) substitution impacts molecular properties. This guide is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and analysis, offering a structured presentation of available data, general experimental methodologies, and illustrative workflows.

Introduction

Nitrosotetracaine is a nitrosamine (B1359907) impurity of the local anesthetic Tetracaine. The study of its deuterated form, Nitrosotetracaine-d6, is of significant interest in pharmaceutical research, particularly for use as an internal standard in analytical and pharmacokinetic studies. Deuterium labeling, the replacement of hydrogen with its stable isotope deuterium, can alter the physicochemical properties of a molecule, which in turn can influence its metabolic stability, pharmacokinetic profile, and analytical behavior. Understanding these properties is crucial for its application in research and development.

The primary effect of deuteration is the strengthening of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This "kinetic isotope effect" can lead to a slower rate of metabolism at the site of deuteration, potentially improving a drug's half-life. Furthermore, deuteration can subtly influence properties such as lipophilicity and solubility.

Chemical Identity

A clear definition of the chemical structures for both the deuterated and non-deuterated forms of Nitrosotetracaine is fundamental for any physicochemical analysis.

Compound	Structure
Nitrosotetracaine-d6
N-Nitroso Tetracaine

Table 1: Chemical Identification of Deuterated and Non-Deuterated Nitrosotetracaine

Identifier	Nitrosotetracaine-d6	N-Nitroso Tetracaine
IUPAC Name	2-(dimethyl-d6-amino)ethyl 4-(butyl(nitroso)amino)benzoate[1]	2-(dimethylamino)ethyl 4-(butyl(nitroso)amino)benzoate[2]
Molecular Formula	C15H17D6N3O3[1]	C15H23N3O3[2][3]
Molecular Weight	299.40 g/mol [1]	293.36 g/mol [2]
CAS Number	3038740-94-9 (Unlabelled)[1]	3038740-94-9[2][3]

Physicochemical Properties

The following table summarizes the available quantitative physicochemical data for Nitrosotetracaine and its deuterated analogue. It is important to note that experimental data for Nitrosotetracaine-d6 is scarce, and therefore, some values are based on the non-deuterated form and theoretical predictions.

Table 2: Summary of Physicochemical Properties

Property	Nitrosotetracaine-d6	N-Nitroso Tetracaine	General Effect of Deuteration
Molecular Weight ( g/mol )	299.40[1]	293.36[2]	Increase
logP (Octanol/Water)	Not Experimentally Determined	2.9 (Computed, XLogP3)[2]	May slightly decrease hydrophobicity
pKa	Not Experimentally Determined	Not Experimentally Determined	Minor changes expected
Aqueous Solubility	Not Experimentally Determined	Not Experimentally Determined	May be slightly increased[4]
Melting Point (°C)	Not Experimentally Determined	Not Experimentally Determined	May be slightly altered[4]
Boiling Point (°C)	Not Experimentally Determined	Not Experimentally Determined	Minor changes expected

Experimental Protocols for Physicochemical Property Determination

Determination of logP (Octanol-Water Partition Coefficient)

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity and is a critical parameter in predicting its absorption, distribution, metabolism, and excretion (ADME) properties.

Method: Shake-Flask Method (OECD Guideline 107)

• Preparation of Solutions: Prepare a stock solution of the test substance in either n-octanol or water. The concentration should be below the saturation limit in both solvents.

• Partitioning: Add a known volume of the stock solution to a flask containing a known volume of the other immiscible solvent (pre-saturated with each other).

• Equilibration: Shake the flask at a constant temperature until equilibrium is reached.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the octanol (B41247) and water phases.

• Quantification: Determine the concentration of the analyte in both the n-octanol and water phases using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. The logP is the logarithm (base 10) of this value.

Determination of Aqueous Solubility

Aqueous solubility is a fundamental property that affects a drug's bioavailability.

Method: Shake-Flask Method (OECD Guideline 105)

• Sample Preparation: Add an excess amount of the solid compound to a known volume of water in a flask.

• Equilibration: Agitate the flask at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached between the solid and dissolved states.

• Phase Separation: Separate the undissolved solid from the saturated solution by centrifugation or filtration.

• Quantification: Determine the concentration of the compound in the clear aqueous phase using a validated analytical method (e.g., HPLC-UV).

• Result: The solubility is reported as the concentration of the saturated solution at the specified temperature.

Determination of pKa (Acid Dissociation Constant)

The pKa value indicates the strength of an acid or base and is crucial for understanding a compound's ionization state at different physiological pH values.

Method: Potentiometric Titration

• Solution Preparation: Dissolve a known amount of the compound in a suitable solvent (e.g., water or a water-methanol mixture).

• Titration: Titrate the solution with a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., NaOH) while monitoring the pH using a calibrated pH meter.

• Data Analysis: Plot the pH of the solution against the volume of titrant added. The pKa is determined from the titration curve, typically at the half-equivalence point.

Visualizations

In the absence of specific signaling pathway information for Nitrosotetracaine, the following diagrams illustrate the general experimental workflows for determining key physicochemical properties.

Caption: Workflow for logP Determination.

Caption: Workflow for Aqueous Solubility Determination.

Conclusion

This technical guide provides a consolidated source of information on the physicochemical properties of deuterated Nitrosotetracaine. While experimental data for the deuterated compound remains limited, the provided data for the non-deuterated analogue, coupled with an understanding of the effects of deuterium substitution, offers a valuable starting point for researchers. The outlined experimental protocols and workflows serve as a practical guide for the determination of key physicochemical parameters. Further experimental investigation is warranted to fully characterize Nitrosotetracaine-d6 and expand its utility in pharmaceutical research and development.

References

• 1. clearsynth.com [clearsynth.com]
• 2. N-Nitroso Tetracaine | C15H23N3O3 | CID 171381000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Nitroso Tetracaine | Manasa Life Sciences [manasalifesciences.com]
• 4. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC [pmc.ncbi.nlm.nih.gov]

Nitrosotetracaine-d6: A Technical Guide for its Application as a Pharmaceutical Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of nitrosamine (B1359907) impurities in pharmaceutical products has necessitated the development of highly sensitive and accurate analytical methods to ensure patient safety. Nitrosotetracaine-d6, the deuterated analogue of the potential tetracaine-related nitrosamine impurity, serves as a critical pharmaceutical reference standard for the precise quantification of its non-labeled counterpart in drug substances and products. This technical guide provides an in-depth overview of Nitrosotetracaine-d6, including its chemical properties, recommended analytical methodologies, and its role as an internal standard in mass spectrometric analyses.

Stable isotope-labeled internal standards are considered the gold standard in quantitative bioanalysis and impurity testing.[1][2][3] Their use helps to normalize variations that can occur during sample preparation, chromatography, and ionization in mass spectrometry, leading to more accurate and precise results.[4] Nitrosotetracaine-d6, being chemically identical to Nitrosotetracaine but with a different mass due to the deuterium (B1214612) labeling, co-elutes with the analyte of interest, allowing for effective correction of analytical variability.[4][5]

Physicochemical Properties of Nitrosotetracaine-d6

A comprehensive understanding of the physicochemical properties of a reference standard is fundamental to its proper handling, storage, and application in analytical methods. The key properties of Nitrosotetracaine-d6 are summarized in the table below.

Property	Value	Reference
Chemical Name	2-(Bis(methyl-d3)amino)ethyl 4-(butyl(nitroso)amino)benzoate	[6][7]
Molecular Formula	C₁₅H₁₇D₆N₃O₃	[6][7]
Molecular Weight	299.4 g/mol	[6][7]
CAS Number	3038740-94-9 (Unlabelled)	[6]
Appearance	Solid (Typical)	[7]
Storage Conditions	2-8°C Refrigerator	[6][7]
Shipping Conditions	Ambient	[7]

Quantitative Specifications

The quality of a pharmaceutical reference standard is defined by its purity and isotopic enrichment. While a specific Certificate of Analysis for every batch should be consulted, the following table provides typical specifications for Nitrosotetracaine-d6.

Parameter	Specification	Method
Chemical Purity	≥98%	HPLC, LC-MS
Isotopic Enrichment	≥98 atom % D	Mass Spectrometry
Identity	Conforms to structure	¹H-NMR, Mass Spectrometry

Experimental Protocols

The accurate quantification of nitrosamine impurities is typically achieved using highly sensitive analytical techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The following are detailed, representative methodologies for the analysis of Nitrosotetracaine using Nitrosotetracaine-d6 as an internal standard.

Sample Preparation for Active Pharmaceutical Ingredients (APIs)

A robust and reproducible sample preparation method is crucial for accurate analysis. The following protocol is a general guideline for the extraction of nitrosamines from water-soluble and insoluble APIs.

• Weighing: Accurately weigh 100 mg of the API into a 10 mL screw cap glass vial.[3]

• Spiking with Internal Standard: Add a known volume of a standard solution of Nitrosotetracaine-d6 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to the API sample. The concentration of the internal standard should be appropriate for the expected level of the analyte and the sensitivity of the instrument.

• Dissolution/Extraction:

  • For Water-Soluble APIs: Add 4.5 mL of LC-MS grade water.[3]

  • For Water-Insoluble APIs: Add 5 mL of a suitable organic solvent (e.g., dichloromethane).[3]

• Mixing and Sonication: Vortex the sample for 5 minutes at 2000 rpm, followed by sonication for 5 minutes to ensure complete dissolution or extraction of the analytes.[3]

• Centrifugation: Centrifuge the sample at 4500 rpm for 5 minutes to separate the supernatant from any undissolved excipients or API.[3]

• Filtration: Filter an aliquot of the supernatant through a 0.45 µm PVDF syringe filter into an autosampler vial for analysis.[3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

LC-MS/MS is a widely used technique for the analysis of non-volatile and thermally labile nitrosamines.

Parameter	Condition
LC System	UHPLC system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol/Acetonitrile (50:50)
Gradient	Optimized for separation of analyte and internal standard from matrix components
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	Nitrosotetracaine: To be determined empiricallyNitrosotetracaine-d6: To be determined empirically
Collision Energy	Optimized for each transition
Dwell Time	100 ms

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) Method

GC-MS/MS is suitable for the analysis of volatile and semi-volatile nitrosamines.

Parameter	Condition
GC System	Gas Chromatograph with a split/splitless inlet
Column	5% Phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250°C
Injection Mode	Splitless
Oven Program	Start at 50°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	Electron Ionization (EI) at 70 eV
MRM Transitions	Nitrosotetracaine: To be determined empiricallyNitrosotetracaine-d6: To be determined empirically
Collision Energy	Optimized for each transition
Source Temperature	230°C
Transfer Line Temp	280°C

Visualizations

Formation of Nitrosotetracaine from Tetracaine

Tetracaine, a tertiary amine, can undergo nitrosation in the presence of a nitrosating agent, such as nitrous acid (formed from nitrites under acidic conditions), to form the corresponding nitrosamine, Nitrosotetracaine.[1][2][8]

Formation of Nitrosotetracaine from Tetracaine.

Analytical Workflow for Quantification using Nitrosotetracaine-d6

The use of a deuterated internal standard is integral to a robust quantitative analytical workflow. The following diagram illustrates the key steps in the analysis of a drug substance for Nitrosotetracaine, utilizing Nitrosotetracaine-d6.

Analytical workflow for impurity quantification.

Conclusion

Nitrosotetracaine-d6 is an indispensable tool for the accurate and precise quantification of the corresponding nitrosamine impurity in pharmaceutical materials. Its use as an internal standard in validated analytical methods, such as LC-MS/MS and GC-MS/MS, allows for the reliable monitoring of this potential genotoxic impurity, thereby ensuring the safety and quality of drug products. This guide provides a foundational understanding and practical methodologies for the effective implementation of Nitrosotetracaine-d6 as a pharmaceutical reference standard in a regulatory-compliant environment. Researchers and analytical scientists are encouraged to perform method-specific validation to ensure suitability for their intended purpose.

References

• 1. veeprho.com [veeprho.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. shimadzu.com [shimadzu.com]
• 4. ccsnorway.com [ccsnorway.com]
• 5. benchchem.com [benchchem.com]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. tandfonline.com [tandfonline.com]
• 8. freethinktech.com [freethinktech.com]

The Sentinel in the Sample: A Technical Guide to the Role of Nitrosotetracaine-d6 in Nitrosamine Impurity Analysis

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The emergence of nitrosamine (B1359907) impurities as a critical concern in pharmaceutical safety has necessitated the development of highly sensitive and specific analytical methods. For the local anesthetic tetracaine (B1683103), the potential formation of N-Nitroso Tetracaine presents a safety challenge that requires robust analytical control. This technical guide delves into the pivotal role of Nitrosotetracaine-d6 as a stable isotope-labeled internal standard (SIL-IS) in the accurate quantification of N-Nitroso Tetracaine impurities. Through the principle of isotope dilution mass spectrometry (IDMS), Nitrosotetracaine-d6 ensures the reliability of analytical data by compensating for variability in sample preparation and instrumental analysis. This document provides a comprehensive overview of the analytical workflow, detailed experimental protocols, and the underlying principles of using Nitrosotetracaine-d6 in this critical quality control application.

Introduction: The Nitrosamine Challenge and the Need for Isotope Dilution

Nitrosamines are a class of compounds classified as probable human carcinogens, and their presence in pharmaceutical products, even at trace levels, is a significant safety concern. Regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent limits for nitrosamine impurities in drug substances and products. This has compelled the pharmaceutical industry to implement rigorous risk assessments and develop highly sensitive analytical methods for their detection and quantification.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for nitrosamine analysis due to its high selectivity and sensitivity. However, the accuracy and precision of LC-MS/MS methods can be compromised by matrix effects, where components of the sample other than the analyte of interest interfere with the ionization process, leading to either suppression or enhancement of the analyte signal. Furthermore, variations in sample preparation, such as extraction efficiency and sample loss, can introduce significant errors in quantification.

To address these challenges, the use of stable isotope-labeled internal standards (SIL-ISs) is indispensable. A SIL-IS is a form of the analyte in which one or more atoms have been replaced with a heavier isotope (e.g., deuterium (B1214612), ¹³C, ¹⁵N). Because the SIL-IS is chemically identical to the analyte, it co-elutes chromatographically and experiences the same matrix effects and variations during sample processing. By adding a known amount of the SIL-IS to the sample at the beginning of the analytical procedure, the ratio of the analyte to the SIL-IS can be used for accurate quantification, a technique known as isotope dilution mass spectrometry (IDMS).

Nitrosotetracaine-d6: The Ideal Internal Standard for N-Nitroso Tetracaine Analysis

For the analysis of N-Nitroso Tetracaine, an impurity that can potentially form in tetracaine-containing drug products, Nitrosotetracaine-d6 serves as the ideal internal standard. In Nitrosotetracaine-d6, six hydrogen atoms on the dimethylamino group of the N-Nitroso Tetracaine molecule are replaced with deuterium atoms.

Chemical Structures:

• N-Nitroso Tetracaine: C₁₅H₂₃N₃O₃, Molecular Weight: 293.37 g/mol

• Nitrosotetracaine-d6: C₁₅H₁₇D₆N₃O₃, Molecular Weight: 299.40 g/mol

The six-mass-unit difference between the analyte and the internal standard allows for their distinct detection by the mass spectrometer, while their identical chemical properties ensure they behave similarly throughout the analytical process.

Analytical Workflow for Nitrosamine Impurity Analysis

The general workflow for the quantification of N-Nitroso Tetracaine in a tetracaine drug substance or product using Nitrosotetracaine-d6 as an internal standard involves several key steps, as illustrated in the following diagram.

Caption: General workflow for N-Nitroso Tetracaine analysis.

Experimental Protocols

The following sections provide a detailed, albeit generalized, experimental protocol for the analysis of N-Nitroso Tetracaine using Nitrosotetracaine-d6. It is crucial to note that these parameters should be optimized and validated for the specific instrumentation and sample matrix used in the laboratory.

Reagents and Materials

• N-Nitroso Tetracaine reference standard

• Nitrosotetracaine-d6 internal standard

• Tetracaine drug substance or product

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure, e.g., Milli-Q)

• Volumetric flasks, pipettes, and autosampler vials

Standard and Sample Preparation

Table 1: Preparation of Standard and Sample Solutions

Solution Type	Preparation Steps
Internal Standard Stock Solution (IS Stock)	Prepare a 1 µg/mL solution of Nitrosotetracaine-d6 in methanol.
Analyte Stock Solution	Prepare a 1 µg/mL solution of N-Nitroso Tetracaine in methanol.
Working Standard Solutions	Prepare a series of calibration standards by diluting the Analyte Stock Solution with a suitable diluent (e.g., 50:50 methanol:water) to achieve concentrations ranging from the limit of quantification (LOQ) to approximately 150% of the specification limit. Spike each standard with the IS Stock to a final concentration of 10 ng/mL.
Sample Preparation	1. Accurately weigh approximately 100 mg of the tetracaine sample into a centrifuge tube. 2. Add a known volume of the IS Stock solution (e.g., to achieve a concentration of 10 ng/mL in the final extract). 3. Add a suitable extraction solvent (e.g., 10 mL of methanol). 4. Vortex for 10 minutes to ensure complete dissolution and extraction. 5. Centrifuge at 4000 rpm for 10 minutes. 6. Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Instrumentation and Conditions

The following tables outline the recommended starting parameters for the LC-MS/MS analysis.

Table 2: Liquid Chromatography Parameters

Parameter	Recommended Condition
LC System	UHPLC system
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage of B to elute the analytes, then return to initial conditions for re-equilibration. (A typical gradient might be 5% B to 95% B over 5 minutes).
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 3: Mass Spectrometry Parameters (Predicted)

Parameter	Recommended Setting
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow Rates	Optimize for the specific instrument
MRM Transitions	See Table 4

Note on MRM Transitions: The Multiple Reaction Monitoring (MRM) transitions provided in Table 4 are predicted based on the known molecular weights and common fragmentation patterns of nitrosamines and similar chemical structures. These transitions must be experimentally confirmed and optimized for the specific mass spectrometer being used. This typically involves infusing a standard solution of N-Nitroso Tetracaine and Nitrosotetracaine-d6 into the mass spectrometer and performing product ion scans to identify the most abundant and stable fragment ions. The collision energy for each transition should also be optimized to maximize the signal intensity.

Table 4: Predicted MRM Transitions for N-Nitroso Tetracaine and Nitrosotetracaine-d6

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
N-Nitroso Tetracaine	294.2 [M+H]⁺	264.2 [M+H-NO]⁺	86.1 [C₅H₁₂N]⁺
Nitrosotetracaine-d6	300.2 [M+H]⁺	270.2 [M+H-NO]⁺	92.1 [C₅H₆D₆N]⁺

Data Analysis and Quantification

The quantification of N-Nitroso Tetracaine is based on the ratio of the peak area of the analyte to the peak area of the internal standard. A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte for the prepared working standard solutions. The concentration of N-Nitroso Tetracaine in the sample is then determined by interpolating its peak area ratio from the calibration curve.

The logical relationship for quantification is depicted in the following diagram:

Caption: Logic diagram for quantification.

Method Validation

A crucial aspect of implementing this analytical method is its validation according to the guidelines of the International Council for Harmonisation (ICH). The validation should demonstrate that the method is suitable for its intended purpose. Key validation parameters include:

Table 5: Method Validation Parameters

Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	No interference at the retention time of the analyte and internal standard.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	Typically from LOQ to 120% or 150% of the specification limit.
Accuracy	The closeness of the test results to the true value.	Recovery of spiked analyte should be within 80-120%.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.	Relative Standard Deviation (RSD) should be ≤ 15%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically a signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically a signal-to-noise ratio of 10:1.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant impact on results from minor changes in parameters like flow rate, column temperature, etc.

Conclusion

The use of Nitrosotetracaine-d6 as a stable isotope-labeled internal standard is a cornerstone of a robust and reliable analytical method for the quantification of N-Nitroso Tetracaine in tetracaine-containing pharmaceutical products. By mitigating the impact of matrix effects and variability in sample preparation, the isotope dilution technique ensures the accuracy and precision required to meet stringent regulatory expectations for nitrosamine impurity control. The experimental protocols and data analysis workflows outlined in this guide provide a solid foundation for researchers, scientists, and drug development professionals to establish and validate a fit-for-purpose analytical method, ultimately contributing to the safety and quality of pharmaceutical products. It is imperative that the predicted mass spectrometry parameters are experimentally verified and the entire method is thoroughly validated before its implementation for routine quality control testing.

An In-depth Technical Guide on the Metabolic Fate of Tetracaine and the Formation of Nitrosamine Impurities

This technical guide provides a comprehensive overview of the metabolic pathways of the local anesthetic Tetracaine (B1683103) and the potential for the formation of nitrosamine (B1359907) impurities. It is intended for researchers, scientists, and drug development professionals, offering detailed experimental methodologies, quantitative data summaries, and visual representations of the core chemical processes.

Metabolic Fate of Tetracaine

Tetracaine, an ester-type local anesthetic, is primarily and rapidly metabolized in the plasma.[1][2] This rapid breakdown is a key factor in its pharmacokinetic profile, contributing to a short plasma half-life of approximately 8 minutes.[3][4]

1.1. Primary Metabolic Pathway: Hydrolysis

The principal metabolic route for Tetracaine is hydrolysis, catalyzed by plasma esterases, primarily pseudocholinesterase (also known as butyrylcholinesterase).[1][2][4][5] A minor contribution to its metabolism also comes from red blood cell cholinesterases.[3][5] This enzymatic cleavage of the ester bond results in the formation of two primary metabolites: para-aminobenzoic acid (PABA) and diethylaminoethanol.[1][2][3] The pharmacological activity of these metabolites is generally considered unspecified or minimal.[1][3]

Due to this rapid hydrolysis, plasma concentrations of the parent Tetracaine are often undetectable, even after administration.[1][6][7] However, its major metabolite, p-butylaminobenzoic acid (a variation of PABA), is readily detectable in blood samples.[6][7][8]

Figure 1: Metabolic Pathway of Tetracaine.

1.2. Quantitative Analysis of Tetracaine Metabolites

Studies have quantified the concentration of Tetracaine's primary metabolite, p-butylaminobenzoic acid, in blood samples following administration. Due to the rapid metabolism, Tetracaine itself is often not detected.

Time Post-Administration	Mean Concentration of p-butylaminobenzoic acid (ng/mL)
1 hour	126.5
2 hours	97.9
6 hours	43.3
Data from a study of patients receiving 8-14 mg of Tetracaine for spinal anesthesia.[6][8]

Formation of Nitrosamine Impurities

Nitrosamine impurities have become a significant concern in the pharmaceutical industry due to their potential carcinogenic properties.[9][10] These impurities can form when a secondary or tertiary amine reacts with a nitrosating agent, such as nitrous acid (formed from nitrite (B80452) salts under acidic conditions).[11][12]

2.1. N-Nitroso-Tetracaine Formation

The chemical structure of Tetracaine contains a secondary amine (the butylamino group), making it susceptible to nitrosation. This reaction leads to the formation of the nitrosamine impurity N-Nitroso-Tetracaine.[13][14] The formation of such nitrosamine drug substance-related impurities (NDSRIs) can occur during the manufacturing process or storage of the drug product if nitrosating agents are present, even in trace amounts.[9][12]

Figure 2: Formation of N-Nitroso-Tetracaine.

Other potential nitrosamine impurities related to Tetracaine include N-Nitroso Desmethyl Tetracaine and 4-(Butyl(nitroso)amino)benzoic Acid.[15][16] Regulatory bodies like the U.S. FDA have set acceptable intake (AI) limits for such impurities, for instance, the AI for N-nitroso-desmethyl-tetracaine is 26.5 ng/day.[16]

Experimental Protocols

3.1. Determination of Tetracaine and its Metabolite (p-butylaminobenzoic acid) by GC-MS

This method provides a sensitive and reliable means for the simultaneous determination of Tetracaine and its primary metabolite in biological samples.[17][18][19]

• Sample Preparation (Liquid-Liquid Extraction):

  • To 0.5 g of a biological sample (e.g., whole blood, tissue homogenate), add internal standards (e.g., Dibucaine for Tetracaine and p-dimethylaminobenzoic acid for the metabolite).[17][18]

  • Add a suitable buffer and an organic extraction solvent.

  • Vortex and centrifuge the mixture to separate the layers.

  • Transfer the organic layer for analysis. For the metabolite, a derivatization step (e.g., tert-butyldimethylsilyl derivatization) is performed to improve chromatographic properties.[17][18]

  • The final extract is concentrated and dissolved in a small volume of an appropriate solvent for injection into the GC-MS system.[17]

• Instrumentation and Conditions:

  • Gas Chromatograph (GC):

    • Column: A suitable capillary column (e.g., DB-5ms).

    • Injector: Splitless mode.

    • Carrier Gas: Helium at a constant flow rate.

    • Temperature Program: An initial temperature of 100°C held for 2 minutes, then ramped to 300°C.[17]

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI).

    • Acquisition Mode: Selected Ion Monitoring (SIM) for high sensitivity and specificity.[17]

    • Target Ions (m/z): Specific ions for Tetracaine, its metabolite, and the internal standards are monitored for quantification.[17]

• Calibration and Quantification:

  • Calibration curves are generated by analyzing blank samples spiked with known concentrations of Tetracaine and its metabolite.

  • The concentration range is typically from 10 to 1000 ng/0.5 g of the sample.[18]

  • The lower limits of detection are approximately 10 ng/g for Tetracaine and 0.6 ng/g for the metabolite.[18]

3.2. Detection of Nitrosamine Impurities by LC-HRMS

Liquid chromatography-high resolution mass spectrometry (LC-HRMS) is a powerful technique for detecting and quantifying trace levels of nitrosamine impurities in pharmaceutical products.[20]

• Sample Preparation:

  • The drug substance or product is accurately weighed and dissolved in a suitable diluent (e.g., a mixture of water, methanol (B129727), and formic acid).

  • The solution is vortexed and sonicated to ensure complete dissolution.

  • The sample is then centrifuged or filtered to remove any particulate matter before injection.

• Instrumentation and Conditions:

  • Liquid Chromatograph (LC):

    • Column: A C18 reversed-phase column is commonly used for separation.

    • Mobile Phase: A gradient elution using a mixture of aqueous and organic solvents (e.g., water with formic acid and methanol or acetonitrile).

    • Flow Rate: A typical flow rate is maintained for optimal separation.

  • High-Resolution Mass Spectrometer (HRMS):

    • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

    • Acquisition Mode: Full scan with high resolution (>10,000) to ensure accurate mass measurement and differentiation from other matrix components.[20]

    • Quantification: Extracted ion chromatograms of the exact mass of the target nitrosamines are used for quantification.

• Method Validation:

  • The method must be validated for specificity, linearity, accuracy, precision, and sensitivity.

  • Limits of detection and quantification should be established at low parts-per-billion (ppb) or ng/g levels to meet regulatory requirements.[20]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Tetracaine | C15H24N2O2 | CID 5411 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. grokipedia.com [grokipedia.com]
• 4. Basic pharmacology of local anaesthetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tetracaine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Blood concentrations of tetracaine and its metabolite following spinal anesthesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Nitrosamine Impurities in Pharmaceuticals: An Empirical Review of their Detection, Mechanisms, and Regulatory Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. iajps.com [iajps.com]
• 12. fda.gov [fda.gov]
• 13. N-Nitroso Tetracaine | CAS No- NA [chemicea.com]
• 14. N-Nitroso Tetracaine | C15H23N3O3 | CID 171381000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. pharmaffiliates.com [pharmaffiliates.com]
• 16. veeprho.com [veeprho.com]
• 17. academic.oup.com [academic.oup.com]
• 18. Sensitive and selective determination of tetracaine and its metabolite in human samples by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. fda.gov [fda.gov]

A Technical Guide to Nitrosotetracaine-d6: Commercial Availability and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nitrosotetracaine-d6, a deuterated stable isotope-labeled internal standard crucial for the accurate quantification of the nitrosamine (B1359907) impurity, Nitrosotetracaine. This document details its commercial availability, key technical specifications, a representative analytical protocol, and safety considerations to support research and development in the pharmaceutical industry.

Commercial Suppliers and Availability

Nitrosotetracaine-d6 is available from several specialized chemical suppliers that produce reference standards and stable isotope-labeled compounds for research and analytical purposes. The primary suppliers identified are Pharmaffiliates, Clearsynth, and MedchemExpress.[1] These companies offer the compound in various quantities, typically for research use only. Availability and pricing can be obtained by inquiry through their respective websites.

Physicochemical Properties and Technical Data

Nitrosotetracaine-d6 is the deuterium-labeled form of Nitrosotetracaine.[1] The incorporation of six deuterium (B1214612) atoms results in a higher molecular weight compared to the unlabeled compound, allowing for its differentiation in mass spectrometry-based assays.

Table 1: Technical Data for Nitrosotetracaine-d6

Parameter	Specification	Source(s)
Chemical Name	2-(Bis(methyl-d3)amino)ethyl 4-(butyl(nitroso)amino)benzoate	[2]
Molecular Formula	C₁₅H₁₇D₆N₃O₃	[2][3]
Molecular Weight	299.4 g/mol	[2][3]
CAS Number	Not Assigned (Unlabelled CAS: 3038740-94-9)	[3]
Appearance	Not specified (typically a solid)	-
Purity (by HPLC)	96.21%	[3]
Isotopic Enrichment	Not publicly specified by suppliers.	-
Storage Conditions	2-8°C Refrigerator	[2][3]

Application in Analytical Methods

The primary application of Nitrosotetracaine-d6 is as an internal standard (IS) in analytical methods, particularly Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), for the quantitative analysis of Nitrosotetracaine in drug substances and products. The use of a stable isotope-labeled internal standard is a widely accepted practice to correct for variations in sample preparation and instrument response, thereby improving the accuracy and precision of the analytical method.

Representative Experimental Protocol: Quantification of Nitrosotetracaine using Nitrosotetracaine-d6 as an Internal Standard

The following is a representative protocol for the analysis of Nitrosotetracaine in a pharmaceutical sample. This protocol is based on general methodologies for nitrosamine analysis and should be optimized and validated for specific matrices and instrumentation.

3.1.1 Preparation of Solutions

• Nitrosotetracaine-d6 Internal Standard (IS) Stock Solution (100 µg/mL):

  • Accurately weigh approximately 1 mg of Nitrosotetracaine-d6 and dissolve it in 10 mL of a suitable solvent (e.g., Methanol).

• Nitrosotetracaine-d6 IS Working Solution (100 ng/mL):

  • Perform serial dilutions of the IS stock solution with an appropriate solvent mixture (e.g., 50:50 Methanol:Water) to achieve a final concentration of 100 ng/mL.

• Nitrosotetracaine Standard Stock Solution (100 µg/mL):

  • Accurately weigh approximately 1 mg of unlabeled Nitrosotetracaine and dissolve it in 10 mL of a suitable solvent (e.g., Methanol).

• Calibration Curve and Quality Control (QC) Samples:

  • Prepare a series of calibration standards and QC samples by spiking known amounts of the Nitrosotetracaine standard stock solution into a blank matrix (a solution of the drug product free of the nitrosamine impurity).

  • Add a constant volume of the Nitrosotetracaine-d6 IS working solution to each calibration standard and QC sample.

3.1.2 Sample Preparation (Protein Precipitation for Biological Matrices - if applicable)

• To 100 µL of the sample (e.g., plasma), add 20 µL of the IS working solution.

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and then centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

• Transfer the supernatant to a clean tube, evaporate to dryness under a stream of nitrogen, and reconstitute in the mobile phase for LC-MS/MS analysis.

3.1.3 Representative LC-MS/MS Conditions

• LC Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of (A) 0.1% Formic Acid in Water and (B) 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Nitrosotetracaine: To be determined based on the parent compound's mass.

  • Nitrosotetracaine-d6: To be determined based on the deuterated compound's mass.

3.1.4 Data Analysis

• Quantify the peak areas for both Nitrosotetracaine and Nitrosotetracaine-d6.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of Nitrosotetracaine in the unknown samples by interpolation from the calibration curve.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Nitrosotetracaine using a deuterated internal standard.

Caption: General workflow for nitrosamine quantification.

Signaling Pathways

Nitrosotetracaine-d6 is a stable isotope-labeled internal standard used for analytical quantification. As such, it is not intended for pharmacological or biological studies and is not expected to have any activity in biological signaling pathways. Its purpose is to mimic the analytical behavior of the unlabeled Nitrosotetracaine during the analytical process.

Safety and Handling

General Safety Precautions:

• Handle in a well-ventilated area, preferably in a fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Avoid inhalation of dust or fumes.

• Avoid contact with skin and eyes.

• Store in a secure, cool, and dry place, away from incompatible materials.

Researchers should consult the supplier's SDS for specific handling and disposal instructions.

Conclusion

Nitrosotetracaine-d6 is an essential analytical tool for the accurate quantification of the Nitrosotetracaine impurity in pharmaceutical products. This guide has provided an overview of its commercial suppliers, key technical specifications, and a representative analytical workflow. While specific data on isotopic enrichment is not consistently provided by suppliers, the available information on purity and identity allows for its effective use as an internal standard. Due to its classification as a nitrosamine, strict adherence to safety protocols is mandatory during its handling and use.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. clearsynth.com [clearsynth.com]
• 4. cdn.chemservice.com [cdn.chemservice.com]
• 5. tcichemicals.com [tcichemicals.com]

An In-depth Technical Guide to Nitrosotetracaine-d6: Certificate of Analysis and Purity Assessment

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical chemistry of Nitrosotetracaine-d6, a deuterated analogue of the N-nitroso impurity of Tetracaine. This document is intended to serve as a resource for researchers and professionals involved in drug development, quality control, and analytical science, offering detailed information on its certificate of analysis, purity determination, and the analytical workflows for its characterization.

Certificate of Analysis

A Certificate of Analysis (CoA) for a reference standard like Nitrosotetracaine-d6 is a critical document that provides assurance of its identity, purity, and quality. Below is a summary of the typical quantitative data found on a CoA for this material, based on available information for Nitrosotetracaine-d6 and analogous deuterated nitrosamine (B1359907) standards.

Table 1: Representative Certificate of Analysis for Nitrosotetracaine-d6

Test	Specification	Result	Method
Appearance	White to Off-White Solid	Conforms	Visual Inspection
Molecular Formula	C₁₅H₁₇D₆N₃O₃	Conforms	Mass Spectrometry
Molecular Weight	299.40 g/mol	299.40	Mass Spectrometry
Identity (¹H-NMR)	Conforms to structure	Conforms	¹H-NMR Spectroscopy
Purity (HPLC)	≥95.0%	96.21%[1]	HPLC-UV
Isotopic Purity	Report Value	≥98% Deuterium (B1214612) Incorporation	Mass Spectrometry / NMR
Residual Solvents	Meets USP <467> limits	Conforms	GC-HS
Water Content	Report Value	<0.5%	Karl Fischer Titration
Storage Condition	2-8°C	-	-

Experimental Protocols

The accurate determination of the purity and identity of Nitrosotetracaine-d6 relies on a combination of chromatographic and spectroscopic techniques. As a deuterated internal standard, its primary application is in the quantification of the corresponding non-deuterated nitrosamine impurity in pharmaceutical products, often utilizing isotope dilution mass spectrometry.

This method is employed to assess the chemical purity of Nitrosotetracaine-d6 by separating it from any non-deuterated or other impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is typically used.

• Mobile Phase: A gradient elution is commonly employed.

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile (B52724)

• Gradient Program:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Linear gradient to 5% A, 95% B

  • 25-30 min: Hold at 5% A, 95% B

  • 30.1-35 min: Return to 95% A, 5% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: A stock solution of Nitrosotetracaine-d6 is prepared in methanol (B129727) or acetonitrile at a concentration of approximately 1 mg/mL. This is further diluted to a working concentration (e.g., 0.1 mg/mL) with the initial mobile phase composition.

• Purity Calculation: The purity is determined by the area percentage of the main peak relative to the total area of all observed peaks in the chromatogram.

LC-MS/MS is a powerful technique for confirming the molecular weight and isotopic enrichment of Nitrosotetracaine-d6. It is also the primary technique for its use as an internal standard.

• Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (e.g., a triple quadrupole).

• Ionization Source: Electrospray Ionization (ESI) in positive mode is typically used for nitrosamines.

• Chromatography: The HPLC conditions are often similar to those used for purity determination to ensure good separation.

• Mass Spectrometer Parameters:

  • Scan Type: Multiple Reaction Monitoring (MRM) is used for quantification when used as an internal standard. For identity confirmation, a full scan or product ion scan is performed.

  • MRM Transitions (Illustrative): The specific precursor and product ions would need to be determined experimentally. For Nitrosotetracaine-d6 (MW 299.4), a potential precursor ion would be [M+H]⁺ at m/z 300.4. Product ions would be generated through fragmentation of the molecule.

• Sample Preparation: The sample is prepared as described for HPLC analysis.

• Data Analysis: The mass spectrum is analyzed to confirm the presence of the expected molecular ion and its isotopic pattern, which will show a mass shift corresponding to the six deuterium atoms compared to the non-deuterated analogue.

NMR spectroscopy is used to confirm the chemical structure of Nitrosotetracaine-d6 and to assess the position of the deuterium labels.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A suitable deuterated solvent in which the analyte is soluble, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

• ¹H-NMR: The ¹H-NMR spectrum is used to confirm the overall structure. The signals corresponding to the protons on the dimethylamino group will be absent or significantly reduced in intensity due to deuteration.

• ²H-NMR: A deuterium NMR spectrum can be acquired to directly observe the deuterium signals and confirm the locations of isotopic labeling.

• Sample Preparation: A few milligrams of the sample are dissolved in approximately 0.7 mL of the deuterated solvent in an NMR tube.

Signaling Pathways and Analytical Workflows

As a deuterated impurity standard, Nitrosotetracaine-d6 does not have a therapeutic signaling pathway. Its significance lies within the analytical workflow for the detection and quantification of nitrosamine impurities in pharmaceutical products. The following diagram illustrates this workflow.

Caption: Analytical Workflow for Nitrosamine Impurity Testing.

The diagram above outlines the key stages in the analytical workflow for the quantification of nitrosamine impurities using a deuterated internal standard like Nitrosotetracaine-d6. This process ensures accurate and reliable results by correcting for variations in sample preparation and instrument response.

References

• 1. kmpharma.in [kmpharma.in]

Protocols & Analytical Methods

Application Note: Ultrasensitive Quantification of N-Nitroso-tetracaine in Pharmaceutical Samples by LC-MS/MS

Abstract

This application note describes a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of N-Nitroso-tetracaine in pharmaceutical drug substances and products. N-Nitroso-tetracaine is a potential genotoxic impurity that can form from the reaction of residual nitrites with the secondary amine structure of Tetracaine under certain manufacturing or storage conditions.[1][2] Given the classification of nitrosamines as probable human carcinogens, regulatory bodies like the FDA and EMA mandate strict control over their presence in pharmaceuticals.[3][4][5] This method achieves a low limit of quantification (LOQ), meeting and exceeding current regulatory requirements, and provides a robust tool for quality control and risk assessment in drug development.[3][6]

Introduction

Nitrosamine (B1359907) impurities in pharmaceutical products have become a major concern for global regulatory agencies and manufacturers since their detection in several widely used medications.[7] These compounds are classified as probable human carcinogens, necessitating the development of highly sensitive analytical methods to ensure patient safety.[8][9] Tetracaine, a local anesthetic, contains a secondary amine moiety that makes it susceptible to nitrosation, forming N-Nitroso-tetracaine.[1]

The challenge in analyzing nitrosamines lies in achieving the required low detection limits in complex sample matrices.[8][10] LC-MS/MS is the preferred technique for this purpose due to its high sensitivity and selectivity, particularly when using Multiple Reaction Monitoring (MRM) mode.[7][9][11] This application note provides a detailed protocol for sample preparation, chromatographic separation, and mass spectrometric detection of N-Nitroso-tetracaine.

Experimental Protocols

2.1 Materials and Reagents

• N-Nitroso-tetracaine reference standard (USP or equivalent)[12]

• N-Nitroso-tetracaine-d6 (Isotope-labeled internal standard)[13]

• Tetracaine drug substance or drug product

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ammonium Formate (LC-MS grade)

• 0.22 µm PVDF syringe filters

2.2 Instrumentation

• High-Performance Liquid Chromatography (HPLC) system (e.g., Agilent Infinity II, Waters ACQUITY UPLC)[9][14]

• Tandem Mass Spectrometer (e.g., Sciex QTRAP 4500, Waters Xevo TQ-XS)[6][9]

• Analytical Column: Poroshell 120 EC-C18 (50 mm x 3.0 mm, 2.7 µm) or equivalent[14]

2.3 Standard and Sample Preparation

2.3.1 Standard Stock Solutions

• Prepare a 1.0 mg/mL stock solution of N-Nitroso-tetracaine in Methanol.

• Prepare a 1.0 mg/mL stock solution of N-Nitroso-tetracaine-d6 (Internal Standard, ISTD) in Methanol.

2.3.2 Working Standard and Calibration Curve Solutions

• Prepare a series of calibration standards by serially diluting the stock solution with 50:50 Methanol:Water to achieve a concentration range of 0.5 ng/mL to 50 ng/mL.

• Spike each calibration standard with the ISTD to a final concentration of 5 ng/mL.

2.3.3 Sample Preparation Protocol

• Accurately weigh 100 mg of the Tetracaine drug substance or an equivalent amount of ground drug product powder into a 15 mL centrifuge tube.

• Add 250 µL of the ISTD working solution (e.g., 200 ng/mL in Methanol).

• Add 4.75 mL of Methanol to the tube.

• Vortex the mixture for 5 minutes to ensure complete dissolution and extraction.

• Centrifuge the sample at 3000 x g for 10 minutes.[15]

• Filter the supernatant through a 0.22 µm PVDF filter into an LC vial for analysis.

2.4 LC-MS/MS Method

The chromatographic and mass spectrometric parameters are summarized in Tables 1 and 2. Electrospray ionization in positive mode (ESI+) is used for the analysis.[6] A divert valve is programmed to divert the high-concentration Tetracaine API peak to waste, preventing source contamination and ensuring method robustness.[16]

Data Presentation and Results

Table 1: Optimized MS/MS Parameters for Nitrosotetracaine

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
N-Nitroso-tetracaine	294.2	86.1	50	25
N-Nitroso-tetracaine	294.2	119.1	50	20
N-Nitroso-tetracaine-d6 (ISTD)	300.2	92.1	50	25

(Note: Precursor and product ions are based on the structure of N-Nitroso-tetracaine [C15H23N3O3, MW: 293.36].[17] Final values should be optimized empirically.)

Table 2: Chromatographic Conditions

Parameter	Value
Column	Poroshell 120 EC-C18 (50 mm x 3.0 mm, 2.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Gradient	10% B to 90% B in 5 min, hold for 2 min, re-equilibrate for 3 min

(Note: Gradient may require optimization based on system and specific sample matrix.)

Table 3: Method Validation Summary (Representative Data)

Parameter	Result	Acceptance Criteria
Linearity (r²)	> 0.999	≥ 0.998[18]
Limit of Detection (LOD)	0.05 ng/mL	S/N ≥ 3
Limit of Quantification (LOQ)	0.15 ng/mL (0.75 ppm)	S/N ≥ 10
Accuracy (% Recovery)	92.5% - 108.3%	80% - 120%[15]
Precision (% RSD)	< 5.0%	≤ 15%

(Note: ppm calculation based on a 100 mg/5 mL sample preparation.)

Table 4: Accuracy and Precision Data (Spiked Samples)

Spiked Level (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	% Recovery	% RSD
0.5	0.48	96.0%	4.8%
5.0	5.15	103.0%	3.2%

| 25.0 | 25.8 | 103.2% | 2.5% |

Mandatory Visualizations

Caption: Formation of N-Nitroso-tetracaine from Tetracaine.

Caption: Complete analytical workflow for Nitrosotetracaine analysis.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable, sensitive, and selective approach for the quantitative analysis of N-Nitroso-tetracaine in pharmaceutical samples. The method achieves a low limit of quantification, well below the typical acceptable intake (AI) limits set by regulatory authorities for nitrosamine impurities (e.g., 26.5 ng/day).[19][20] This protocol is suitable for routine quality control testing, stability studies, and risk assessment during drug development to ensure product safety and compliance with global regulatory standards.

References

• 1. N-Nitroso Tetracaine | CAS No- NA [chemicea.com]
• 2. veeprho.com [veeprho.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. FDA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 5. fda.gov [fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. waters.com [waters.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ellutia.com [ellutia.com]
• 11. agilent.com [agilent.com]
• 12. [N-Nitroso Tetracaine Solution (1 mL (1 mg/mL)) (2-(dimethylamino)ethyl 4-(butyl(nitroso)amino)benzoate)] - CAS [N/A] [store.usp.org]
• 13. clearsynth.com [clearsynth.com]
• 14. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 16. m.youtube.com [m.youtube.com]
• 17. N-Nitroso Tetracaine | C15H23N3O3 | CID 171381000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. Nitrosamines Published Limits -reference - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 20. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]

Application Notes and Protocols for the Quantitative Analysis of Nitrosamines Using Deuterated Standards

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceuticals, food products, and environmental samples is a significant concern due to their classification as probable human carcinogens.[1][2][3] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring rigorous testing to ensure nitrosamine levels are below acceptable intake (AI) limits.[3][4][5] Accurate and precise quantification of these impurities at trace levels is crucial for ensuring public safety and regulatory compliance.[6]

Isotope dilution mass spectrometry, utilizing deuterated internal standards, is the gold standard for the quantitative analysis of nitrosamines.[1][6] Deuterated standards are chemically identical to their non-deuterated counterparts but have a higher molecular weight due to the substitution of hydrogen atoms with deuterium (B1214612).[6] This allows them to be distinguished by a mass spectrometer, enabling them to serve as ideal internal standards to compensate for variations in sample preparation and instrument response, thereby improving the accuracy and precision of the analysis.[6][7]

These application notes provide detailed protocols for the quantitative analysis of common nitrosamine impurities using deuterated standards with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Principle of Isotope Dilution with Deuterated Standards

The fundamental principle of isotope dilution is the addition of a known amount of an isotopically labeled (deuterated) standard of the analyte to the sample at the beginning of the analytical process. This internal standard behaves identically to the endogenous analyte throughout extraction, cleanup, and analysis. By measuring the ratio of the signal from the native analyte to that of the deuterated internal standard, accurate quantification can be achieved, as this ratio is unaffected by sample losses during preparation or fluctuations in instrument performance.

Principle of Isotope Dilution Mass Spectrometry.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of common nitrosamines using deuterated internal standards with LC-MS/MS. These values can vary depending on the specific instrumentation, sample matrix, and method parameters.

Table 1: Common Nitrosamines and their Deuterated Internal Standards

Nitrosamine Analyte	Abbreviation	Deuterated Internal Standard
N-Nitrosodimethylamine	NDMA	NDMA-d6
N-Nitrosodiethylamine	NDEA	NDEA-d10
N-Nitroso-N-methyl-4-aminobutyric acid	NMBA	NMBA-d3
N-Nitrosodiisopropylamine	NDIPA	NDIPA-d14
N-Nitrosoethylisopropylamine	NEIPA	NEIPA-d8
N-Nitrosodibutylamine	NDBA	NDBA-d18

Table 2: Example LC-MS/MS Method Performance for Nitrosamine Analysis in a Pharmaceutical Matrix

Analyte	Deuterated Standard	LOD (ng/g)	LOQ (ng/g)	Recovery (%)
NDMA	NDMA-d6	0.5	1.5	95-105
NDEA	NDEA-d10	0.5	1.5	92-108
NMBA	NMBA-d3	1.0	3.0	90-110
NDIPA	NDIPA-d14	1.0	3.0	93-107
NEIPA	NEIPA-d8	1.0	3.0	91-109
NDBA	NDBA-d18	1.0	3.0	88-112

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Nitrosamines in Active Pharmaceutical Ingredients (APIs) and Drug Products

This protocol is a general method suitable for a broad range of non-volatile nitrosamines.

1. Sample Preparation

• Accurately weigh 100-500 mg of the sample (API or ground drug product) into a centrifuge tube.

• Add a known volume of a suitable dissolution solvent (e.g., 5 mL of methanol (B129727) or dichloromethane).

• Spike the sample with a known amount of the deuterated internal standard mixture.

• Vortex the sample for 10-20 minutes to ensure complete dissolution.[8]

• Centrifuge the sample at 10,000 rpm for 10 minutes to pellet any undissolved excipients.[8]

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial for analysis.[8]

2. LC-MS/MS Instrumentation and Parameters

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), depending on the specific nitrosamines.[9]

Table 3: Example LC-MS/MS Parameters

Parameter	Setting
LC Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol/Acetonitrile
Gradient	Optimized for separation of target nitrosamines
Flow Rate	0.2-0.4 mL/min
Column Temperature	40 °C
Injection Volume	5-10 µL
Ionization Mode	Positive Ion Mode
Scan Type	Multiple Reaction Monitoring (MRM)

Table 4: Example MRM Transitions for Common Nitrosamines and Deuterated Standards

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
NDMA	75.1	43.1	15
NDMA-d6	81.1	46.1	15
NDEA	103.1	43.1	18
NDEA-d10	113.2	46.1	18
NMBA	147.1	55.1	20
NMBA-d3	150.1	58.1	20

3. Data Analysis

• Generate a calibration curve for each analyte using a series of calibration standards containing known concentrations of the nitrosamine and a fixed concentration of the corresponding deuterated internal standard.

• Calculate the peak area ratio of the analyte to the internal standard for both the calibration standards and the samples.

• Determine the concentration of the nitrosamine in the samples by interpolating their peak area ratios on the calibration curve.

Experimental Workflow for LC-MS/MS Analysis.

Protocol 2: GC-MS/MS Analysis of Volatile Nitrosamines

This protocol is particularly suitable for volatile nitrosamines like NDMA and NDEA.

1. Sample Preparation

• Accurately weigh 100-500 mg of the sample into a headspace vial.

• Add a suitable solvent (e.g., 5 mL of dichloromethane (B109758) or a mixture of water and an organic solvent).[10]

• Spike the sample with a known amount of the deuterated internal standard mixture.

• Seal the vial and vortex.

2. GC-MS/MS Instrumentation and Parameters

• Gas Chromatograph: A gas chromatograph with a suitable capillary column.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI).

Table 5: Example GC-MS/MS Parameters

Parameter	Setting
GC Column	Mid-polarity capillary column (e.g., 30 m x 0.25 mm, 1.4 µm)
Carrier Gas	Helium
Injection Mode	Splitless
Inlet Temperature	250 °C
Oven Program	Start at 40°C, hold for 2 min, ramp to 240°C at 10°C/min, hold for 5 min
Ionization Mode	Electron Ionization (EI)
Ion Source Temp	230 °C
Scan Type	Multiple Reaction Monitoring (MRM)

3. Data Analysis

The data analysis procedure is the same as described for the LC-MS/MS method.

Best Practices and Considerations

• Method Validation: All analytical methods for nitrosamine quantification must be fully validated according to ICH Q2(R1) guidelines to ensure they are specific, accurate, precise, and sensitive.[11][12]

• Preventing Contamination: Nitrosamines can be present in the laboratory environment. Care must be taken to avoid contamination from sources such as solvents, glassware, and plasticware.[13]

• Stability of Standards: The stability of both native and deuterated nitrosamine standards should be monitored. Deuterium exchange is a potential issue if the deuterium is attached to a heteroatom, though this is less of a concern when attached to a carbon atom.[1][7]

• Matrix Effects: The sample matrix can influence the ionization efficiency of the analytes. The use of deuterated internal standards that co-elute with the analytes is the most effective way to compensate for matrix effects.

Conclusion

The quantitative analysis of nitrosamine impurities using deuterated internal standards coupled with sensitive analytical techniques like LC-MS/MS and GC-MS/MS is essential for ensuring the safety and quality of pharmaceutical products.[1] The detailed protocols and data presented in these application notes provide a robust framework for researchers, scientists, and drug development professionals to establish and validate reliable methods for nitrosamine analysis that meet stringent regulatory requirements.

References

• 1. benchchem.com [benchchem.com]
• 2. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 3. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 4. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 5. fda.gov [fda.gov]
• 6. Buy Deuterated Nitrosamine Standards Online | Advent [adventchembio.com]
• 7. Nitrosamine internal standards - what should be taken into consideration? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 9. lcms.cz [lcms.cz]
• 10. edqm.eu [edqm.eu]
• 11. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 12. pmda.go.jp [pmda.go.jp]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Sample Preparation for the Analysis of Nitrosotetracaine-d6 in Drug Substances

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for both drug manufacturers and regulatory bodies due to their potential carcinogenic properties.[1] Regulatory agencies, including the U.S. Food and Drug Administration (FDA), have established strict guidelines for the control and monitoring of these impurities in drug substances and products.[2][3] Nitrosamines can form during the synthesis of active pharmaceutical ingredients (APIs) or during the storage of the drug product, often from the reaction of secondary or tertiary amines with nitrosating agents.[1][2][4][5]

Accurate and sensitive analytical methods are crucial for the detection and quantification of nitrosamine impurities at trace levels.[3] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a widely adopted technique for this purpose due to its high sensitivity and selectivity.[6][7][8] The use of stable isotope-labeled internal standards, such as Nitrosotetracaine-d6, is essential for achieving accurate quantification by compensating for matrix effects and variations in sample processing.[9][10]

This application note provides a detailed protocol for the sample preparation of drug substances for the analysis of Nitrosotetracaine-d6. The described methodology is based on common extraction techniques for nitrosamines from pharmaceutical matrices and is intended for use with subsequent LC-MS/MS analysis.

Experimental Protocols

Materials and Reagents

• Nitrosotetracaine-d6 reference standard

• Drug substance to be analyzed

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18 MΩ·cm)

• Internal Standard (if analyzing for non-deuterated Nitrosotetracaine, a different suitable labeled compound should be used)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Vortex mixer

• Ultrasonicator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• Autosampler vials

Sample Preparation Protocol

This protocol outlines the steps for extracting Nitrosotetracaine-d6 from a solid drug substance.

• Standard and Sample Weighing:

  • Accurately weigh approximately 100 mg of the drug substance into a 15 mL centrifuge tube.[11] The exact weight should be recorded. The amount of drug substance may be adjusted based on the expected concentration of the nitrosamine impurity.[12]

  • Prepare a stock solution of Nitrosotetracaine-d6 reference standard in methanol.

• Sample Dissolution and Extraction:

  • To the centrifuge tube containing the drug substance, add 10.0 mL of methanol. Methanol is a common solvent for the extraction of nitrosamines.[7]

  • If an internal standard is being used for the quantification of a non-deuterated analogue, add the appropriate volume of the internal standard stock solution at this stage.

  • Cap the tube securely and vortex for 1 minute to ensure thorough mixing.

  • Sonicate the sample for 15 minutes to facilitate the complete dissolution of the drug substance and extraction of the analyte.[8]

• Sample Cleanup (Centrifugation and Filtration):

  • Centrifuge the sample at 4000 rpm for 10 minutes to pellet any undissolved excipients or drug substance.[8]

  • Carefully collect the supernatant and filter it through a 0.22 µm PVDF syringe filter into a clean autosampler vial.[7][8] This step removes fine particulate matter that could interfere with the LC-MS/MS analysis.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by spiking known concentrations of the Nitrosotetracaine-d6 reference standard into the extraction solvent (methanol). The concentration range should bracket the expected concentration of the analyte in the samples.

  • If matrix effects are a concern, a matrix-matched calibration curve should be prepared by spiking the reference standard into a solution of a blank drug substance that has been confirmed to be free of Nitrosotetracaine-d6.

Data Presentation

The following table summarizes representative quantitative data for a typical nitrosamine analysis method. This data is for illustrative purposes and actual performance may vary.

Parameter	Value	Description
Limit of Quantification (LOQ)	0.05 µg/g	The lowest concentration of the analyte that can be reliably quantified with acceptable precision and accuracy.[6]
Recovery	92 - 105%	The percentage of the known amount of analyte recovered from the sample matrix.[13]
Precision (%RSD)	< 10%	The relative standard deviation of replicate measurements, indicating the repeatability of the method.[13]
Linearity (r²)	> 0.99	The correlation coefficient of the calibration curve, indicating the linear relationship between concentration and instrument response.[9]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the sample preparation protocol for Nitrosotetracaine-d6 analysis.

Caption: Workflow for the sample preparation of Nitrosotetracaine-d6 from a drug substance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. fda.gov [fda.gov]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biospectrumindia.com [biospectrumindia.com]
• 6. fda.gov.tw [fda.gov.tw]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. fda.gov.tw [fda.gov.tw]
• 9. merckmillipore.com [merckmillipore.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. fda.gov [fda.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]

Application Note: High-Resolution Mass Spectrometry for Nitrosotetracaine Impurity Profiling

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide due to their potential carcinogenic properties.[1] One such potential impurity is Nitrosotetracaine, which can form from the nitrosation of Tetracaine, a local anesthetic. Tetracaine's chemical structure includes a secondary amine group, making it susceptible to nitrosation in the presence of nitrosating agents.[2] High-resolution mass spectrometry (HRMS) has emerged as a powerful analytical technique for the detection and quantification of these impurities at trace levels, offering high sensitivity and selectivity.[3] This application note provides a detailed protocol for the impurity profiling of Nitrosotetracaine in a drug substance using liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS).

Formation of Nitrosotetracaine

Nitrosotetracaine can be formed when the secondary amine in the Tetracaine molecule reacts with a nitrosating agent, such as nitrous acid.[3] Nitrous acid can be formed in situ from nitrites under acidic conditions.[3] The reaction involves the electrophilic attack of the nitrosonium ion (NO+) on the nucleophilic secondary amine of Tetracaine.[4]

Caption: Formation pathway of Nitrosotetracaine from Tetracaine.

Experimental Workflow

A general workflow for the analysis of Nitrosotetracaine impurity using LC-HRMS is outlined below. This process includes sample preparation, chromatographic separation, mass spectrometric detection, and data analysis.

Caption: General experimental workflow for LC-HRMS analysis.

Experimental Protocols

Materials and Reagents

• Nitrosotetracaine reference standard

• Nitrosotetracaine-d6 (internal standard)

• Tetracaine drug substance

• LC-MS grade methanol (B129727)

• LC-MS grade acetonitrile

• LC-MS grade water

• Formic acid (≥99%)

Standard and Sample Preparation

Internal Standard (IS) Stock Solution (10 µg/mL): Accurately weigh and dissolve 1 mg of Nitrosotetracaine-d6 in 100 mL of methanol.

Nitrosotetracaine Stock Solution (10 µg/mL): Accurately weigh and dissolve 1 mg of Nitrosotetracaine in 100 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the Nitrosotetracaine stock solution with methanol to achieve concentrations ranging from 0.5 ng/mL to 100 ng/mL. Spike each working standard with the internal standard to a final concentration of 10 ng/mL.

Sample Preparation: Accurately weigh 100 mg of the Tetracaine drug substance into a 10 mL volumetric flask. Add 5 mL of methanol and sonicate for 10 minutes to dissolve the sample. Spike with the internal standard to a final concentration of 10 ng/mL. Dilute to the mark with methanol and mix well. Filter the solution through a 0.22 µm PVDF syringe filter before injection.

LC-HRMS Method

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B in 10 min
Flow Rate	0.3 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL

High-Resolution Mass Spectrometry (HRMS) Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Resolution	60,000 FWHM
Scan Range	100-400 m/z
AGC Target	1e6
Max IT	50 ms
Capillary Voltage	3.5 kV
Sheath Gas	40 arbitrary units
Aux Gas	10 arbitrary units

Data Analysis

The data is acquired and processed using appropriate software. Quantification is performed by generating a calibration curve of the peak area ratio of Nitrosotetracaine to the internal standard versus the concentration of the working standard solutions.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the analysis of Nitrosotetracaine in a Tetracaine drug substance. The limits of detection (LOD) and quantification (LOQ) are based on typical values achieved for nitrosamine analysis.

Analyte	Retention Time (min)	[M+H]+ (m/z)	LOD (ng/mL)	LOQ (ng/mL)	Amount Detected (ng/mg API)
Nitrosotetracaine	5.8	294.1812	0.1	0.3	< LOQ
Nitrosotetracaine-d6 (IS)	5.75	300.2190	-	-	-

Conclusion

This application note provides a comprehensive and detailed protocol for the detection and quantification of Nitrosotetracaine impurity in a Tetracaine drug substance using a highly sensitive and selective LC-HRMS method. The provided workflow and experimental parameters can be adapted by researchers and drug development professionals to establish and validate their own methods for the control of nitrosamine impurities, ensuring the safety and quality of pharmaceutical products.

References

• 1. ccsnorway.com [ccsnorway.com]
• 2. Tetracaine - Wikipedia [en.wikipedia.org]
• 3. veeprho.com [veeprho.com]
• 4. Video: 2° Amines to N-Nitrosamines: Reaction with NaNO2 [jove.com]

Application of Nitrosotetracaine-d6 in Pharmaceutical Quality Control: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers worldwide due to their classification as probable human carcinogens.[1][2] Nitrosotetracaine, a potential nitrosamine impurity derived from the active pharmaceutical ingredient (API) tetracaine, requires stringent control to ensure patient safety. Nitrosotetracaine-d6, a deuterated analog of this impurity, serves as a critical tool in the analytical methods used for its quantification.

This document provides detailed application notes and protocols for the use of Nitrosotetracaine-d6 in the quality control of pharmaceuticals. The focus is on the application of isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific method for the trace-level analysis of genotoxic impurities.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a gold-standard analytical technique for accurate quantification. It involves the addition of a known amount of a stable isotope-labeled version of the analyte (in this case, Nitrosotetracaine-d6) to the sample at the beginning of the analytical process. This labeled internal standard (ISTD) is chemically identical to the analyte of interest (N-nitrosotetracaine) and therefore behaves similarly during sample extraction, cleanup, and chromatographic separation.

By measuring the ratio of the mass spectrometric response of the native analyte to that of the isotopically labeled internal standard, any variations or losses during the sample preparation and analysis are compensated for, leading to highly accurate and precise quantification.

Regulatory Framework and Risk Management

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued strict guidance on the control of nitrosamine impurities in human drugs.[1][2] The established framework typically involves a three-step process:

• Risk Assessment: Manufacturers are required to perform a comprehensive risk assessment of their manufacturing processes for both the drug substance and the drug product to identify potential sources of nitrosamine formation or contamination.[3][4][5]

• Confirmatory Testing: If a risk is identified, confirmatory testing of batches must be conducted using sensitive and appropriately validated analytical methods.

• Mitigation: If nitrosamine impurities are detected above the acceptable intake (AI) limit, manufacturers must investigate the root cause and implement changes to the manufacturing process to reduce the impurity to an acceptable level.

The following diagram illustrates the general workflow for nitrosamine risk assessment in a drug substance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Drug Substance And Drug Product Workflows For Quality Risk Management For The Presence Of Nitrosamines In Medicines | Lhasa Limited [lhasalimited.org]
• 3. efpia.eu [efpia.eu]
• 4. Workflows For Quality Risk Management-2 | PDF | Amine | Tablet (Pharmacy) [scribd.com]
• 5. efpia.eu [efpia.eu]

Application Notes and Protocols for Pharmacokinetic Studies of Tetracaine using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of a deuterated internal standard in the pharmacokinetic analysis of Tetracaine (B1683103). The focus is on leveraging stable isotope-labeled compounds for accurate quantification in biological matrices through liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

Tetracaine is a potent local anesthetic of the amino ester class.[1] Understanding its absorption, distribution, metabolism, and excretion (ADME) is crucial for optimizing its efficacy and safety. Pharmacokinetic studies are essential for determining the time course of drug concentration in the body. The use of a stable isotope-labeled internal standard, such as Tetracaine-d6, is the gold standard for quantitative bioanalysis using mass spectrometry. It corrects for variability during sample preparation and analysis, ensuring high accuracy and precision.[2][3]

While the user query specified "Nitrosotetracaine-d6," it is important to clarify that Nitrosotetracaine is a potential nitrosamine (B1359907) impurity of Tetracaine. The appropriate deuterated internal standard for pharmacokinetic studies of the parent drug, Tetracaine, is Tetracaine-d6 .[4][5] This document will therefore focus on the application of Tetracaine-d6.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful technique for precise quantification. A known amount of an isotopically labeled version of the analyte (e.g., Tetracaine-d6) is added to the sample at the beginning of the workflow. This internal standard is chemically identical to the analyte but has a different mass due to the presence of heavy isotopes (deuterium in this case). The analyte and the internal standard co-elute chromatographically but are distinguished by the mass spectrometer. By measuring the ratio of the analyte to the internal standard, any sample loss during extraction or variations in instrument response can be accurately compensated for, leading to reliable quantification.

Pharmacokinetics and Metabolism of Tetracaine

Tetracaine is primarily metabolized by plasma esterases, specifically butyrylcholinesterase, through hydrolysis.[1] This rapid breakdown results in the formation of two main metabolites: para-aminobenzoic acid (PABA) and diethylaminoethanol. Due to this rapid hydrolysis, tetracaine itself may be undetectable in blood samples after administration, making the analysis of its metabolites, such as p-butylaminobenzoic acid, also relevant in some studies.[6][7]

The primary mechanism of action for Tetracaine involves the blockade of voltage-gated sodium channels in neuronal membranes. This action prevents the influx of sodium ions necessary for the initiation and propagation of nerve impulses, resulting in local anesthesia.

Signaling Pathway of Tetracaine

Caption: Mechanism of action of Tetracaine on a voltage-gated sodium channel.

Experimental Protocols

Bioanalytical Method for Tetracaine in Human Plasma using LC-MS/MS

This protocol describes a general procedure for the quantification of Tetracaine in human plasma using Tetracaine-d6 as an internal standard.

1. Materials and Reagents

• Tetracaine hydrochloride (Reference Standard)

• Tetracaine-d6 (Internal Standard)

• HPLC-grade Methanol

• HPLC-grade Acetonitrile (B52724)

• Formic Acid

• Ammonium Acetate

• Ultrapure Water

• Human Plasma (with anticoagulant, e.g., K2EDTA)

• Enzyme inhibitors (e.g., physostigmine) may be required to prevent ex vivo degradation in plasma.

2. Preparation of Stock and Working Solutions

• Tetracaine Stock Solution (1 mg/mL): Accurately weigh and dissolve Tetracaine hydrochloride in methanol.

• Tetracaine-d6 Stock Solution (1 mg/mL): Accurately weigh and dissolve Tetracaine-d6 in methanol.

• Working Solutions: Prepare serial dilutions of the Tetracaine stock solution in 50:50 methanol:water to create calibration standards.

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Tetracaine-d6 stock solution in 50:50 methanol:water.

3. Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of plasma sample (calibration standard, quality control, or unknown study sample) into a microcentrifuge tube.

• Add 20 µL of the Internal Standard Working Solution (100 ng/mL Tetracaine-d6) and vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion (e.g., 5-10 µL) into the LC-MS/MS system.

4. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC) System: A UHPLC system is recommended for better resolution and speed.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

Parameter	Typical Conditions
LC Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 5-10% B, ramp up to 95% B, hold, and re-equilibrate.
Flow Rate	0.3 - 0.5 mL/min
Column Temp.	40°C
Ion Source	ESI Positive
MRM Transitions	Tetracaine: To be optimized (e.g., m/z 265.2 → 120.1) Tetracaine-d6: To be optimized (e.g., m/z 271.2 → 126.1)
Collision Energy	To be optimized for each transition.

5. Method Validation The method should be validated according to regulatory guidelines (e.g., FDA, EMA), assessing the following parameters:

• Selectivity: Absence of interfering peaks at the retention times of the analyte and internal standard.

• Linearity: A calibration curve should be prepared with a minimum of six non-zero standards. The correlation coefficient (r²) should be >0.99.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations in at least five replicates. Acceptance criteria are typically within ±15% (±20% for the Lower Limit of Quantification).

• Recovery: The efficiency of the extraction process.

• Matrix Effect: Assessment of ion suppression or enhancement caused by the biological matrix.

• Stability: Stability of the analyte in the biological matrix under various storage and handling conditions (freeze-thaw, short-term, long-term).

Data Presentation: Representative Method Validation Parameters

The following table summarizes typical quantitative data from a validated LC-MS/MS method for Tetracaine analysis. (Note: These are representative values compiled from literature and should be established for each specific assay).

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (% Bias)	Within ±10%
Mean Extraction Recovery	> 85%

Pharmacokinetic Study Workflow

The following diagram illustrates a typical workflow for a clinical or preclinical pharmacokinetic study of Tetracaine.

Caption: A typical experimental workflow for a Tetracaine pharmacokinetic study.

Conclusion

The use of Tetracaine-d6 as an internal standard in conjunction with LC-MS/MS provides a robust, sensitive, and specific method for the quantitative analysis of Tetracaine in biological matrices. This approach is fundamental for conducting reliable pharmacokinetic studies, which are essential for the clinical development and regulatory assessment of Tetracaine-containing drug products. Adherence to detailed, validated protocols is critical for ensuring data integrity and accuracy.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. texilajournal.com [texilajournal.com]
• 3. researchgate.net [researchgate.net]
• 4. veeprho.com [veeprho.com]
• 5. daneshyari.com [daneshyari.com]
• 6. Blood concentrations of tetracaine and its metabolite following spinal anesthesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Navigating Nitrosamine Impurities: A Guide to FDA and EMA Regulatory and Testing Protocols

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

The discovery of nitrosamine (B1359907) impurities in common medications has prompted stringent regulatory scrutiny from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These agencies have established comprehensive guidelines for the identification, risk assessment, and control of these potentially carcinogenic substances in pharmaceutical products. This document provides detailed application notes and protocols to assist researchers, scientists, and drug development professionals in adhering to these critical regulatory standards.

Section 1: Regulatory Framework Overview

Both the FDA and EMA have adopted a three-step approach to manage the risk of nitrosamine impurities in human drugs.[1] This strategy is a cornerstone of the regulatory guidelines and is essential for ensuring patient safety.

Step 1: Risk Assessment: Manufacturers are required to perform a comprehensive risk evaluation of their approved or marketed products, as well as products with pending applications, to identify the potential for nitrosamine formation or contamination.[2][3] This assessment should consider the active pharmaceutical ingredient (API) synthesis, the drug product manufacturing process, and potential sources of contamination from raw materials and equipment.

Step 2: Confirmatory Testing: If a risk is identified in the initial assessment, confirmatory testing of the drug product must be conducted using sensitive and appropriately validated analytical methods.[1][2] The results of this testing will determine the level of nitrosamine impurities present.

Step 3: Mitigation and Reporting: If nitrosamine levels exceed the acceptable intake (AI) limits, manufacturers must implement changes to their manufacturing processes to reduce or prevent the presence of these impurities. These changes must be reported to the respective regulatory authorities.

The following diagram illustrates the logical workflow of the nitrosamine impurity risk assessment process as stipulated by the FDA and EMA.

Caption: A flowchart of the three-step regulatory process for nitrosamine risk assessment.

Section 2: Acceptable Intake (AI) Limits

The FDA and EMA have established Acceptable Intake (AI) limits for several common nitrosamine impurities. These limits are based on a lifetime cancer risk of 1 in 100,000. For newly identified nitrosamines, a Carcinogenic Potency Categorization Approach (CPCA) is often used to determine the AI limit.[1][4][5]

The tables below summarize the AI limits for some of the most frequently encountered nitrosamine impurities.

Table 1: FDA Recommended Acceptable Intake (AI) Limits for Certain Nitrosamine Impurities

Nitrosamine Impurity	Abbreviation	Recommended AI Limit (ng/day)
N-nitrosodimethylamine	NDMA	26.5
N-nitrosodiethylamine	NDEA	26.5
N-nitroso-N-methyl-4-aminobutyric acid	NMBA	96
N-nitrosomethylphenylamine	NMPA	26.5
N-nitrosoisopropylethylamine	NIPEA	26.5
N-nitrosodiisopropylamine	NDIPA	26.5

Source: FDA Guidance Documents[6]

Table 2: EMA Established Acceptable Intake (AI) Limits for Selected N-nitrosamines

Nitrosamine Impurity	Abbreviation	AI Limit (ng/day)
N-nitrosodimethylamine	NDMA	96
N-nitrosodiethylamine	NDEA	26.5
N-nitrosodi-n-butylamine	NDBA	26.5
N-nitrosopiperidine	NPIP	100
N-nitrosomorpholine	NMOR	127
N-nitrosodi-n-propylamine	NDPA	100

Source: EMA Appendix 1[7]

Section 3: Analytical Testing Protocols

Highly sensitive and specific analytical methods are required to detect and quantify nitrosamine impurities at the low levels stipulated by regulatory agencies. Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed techniques.[8][9][10][11]

The following diagram provides a general overview of a typical analytical workflow for nitrosamine impurity testing.

Caption: A generalized workflow for the analysis of nitrosamine impurities.

Protocol: LC-HRMS Method for NDMA in Metformin (B114582) Drug Product

This protocol is based on the FDA's published method for the determination of N-nitrosodimethylamine (NDMA) in metformin.[12]

1. Sample Preparation:

• Crush a sufficient number of metformin tablets to obtain a target concentration of 100 mg/mL of the active pharmaceutical ingredient (API) in methanol (B129727).

• Transfer the crushed powder to a 15 mL glass centrifuge tube.

• Add the appropriate volume of methanol and mix for approximately one minute using a vortex mixer.

• Shake the sample for 40 minutes using a mechanical wrist-action shaker.

• Centrifuge the sample for 15 minutes at 4500 rpm.

• Filter the supernatant through a 0.22 µm PVDF syringe filter, discarding the first 1 mL.

• Transfer the filtered sample into an HPLC vial for analysis.

2. LC-HRMS Instrumentation and Conditions:

• UHPLC System: A system with a temperature-controlled autosampler and column compartment.

• Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 30°C.

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap).

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection: Monitoring the accurate mass of the protonated NDMA ion.

3. Data Analysis and Quantification:

• Quantitation is performed by comparing the peak area of the NDMA impurity in the extracted ion chromatogram of the samples to a calibration curve generated from NDMA reference standards.

Table 3: Performance Characteristics of the FDA's LC-HRMS Method for NDMA in Metformin

Parameter	Value
Limit of Detection (LOD)	0.01 ppm
Limit of Quantitation (LOQ)	0.03 ppm
Range	0.03 – 0.1 ppm

Source: FDA LC-HRMS Method for NDMA in Metformin[12]

Protocol: GC-MS/MS Method for Nitrosamines in Sartan Drug Substances

This protocol is a representative method based on common practices for the analysis of volatile nitrosamines in sartan APIs.[13][14][15]

1. Sample Preparation:

• Weigh 500 mg of the sartan API or ground tablets into a 15 mL centrifuge tube.

• Add 5 mL of a suitable solvent such as dichloromethane.

• Add an appropriate internal standard (e.g., NDMA-d6).

• Vortex the mixture for 2 minutes.

• Centrifuge at 4000 rpm for 5 minutes.

• Carefully transfer the supernatant to a GC vial for analysis.

2. GC-MS/MS Instrumentation and Conditions:

• GC System: A gas chromatograph with a split/splitless injector.

• Column: A polar column suitable for nitrosamine analysis (e.g., DB-WAX).

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless.

• Oven Temperature Program: An initial temperature of 40-80°C, followed by a ramp to a final temperature of 240-250°C.

• Mass Spectrometer: A tandem quadrupole mass spectrometer.

• Ionization Mode: Electron Impact (EI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.

3. Data Analysis and Quantification:

• Identify and quantify the target nitrosamines based on their retention times and specific MRM transitions.

• Calculate the concentration of each nitrosamine impurity using a calibration curve prepared with certified reference standards.

Table 4: Typical Performance of GC-MS/MS Methods for Nitrosamine Analysis in Sartans

Nitrosamine	Typical LOD (ng/g or ppb)	Typical LOQ (ng/g or ppb)
NDMA	0.02 - 2	0.06 - 5.4
NDEA	0.03 - 2	0.09 - 7.3
NDIPA	0.02 - 10	0.06 - 25
NEIPA	0.02 - 16	0.06 - 40

Data compiled from various sources.[13][16]

Section 4: Method Validation

All analytical methods used for confirmatory testing must be validated according to ICH Q2(R1) guidelines to ensure they are suitable for their intended purpose.[17] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The control of nitrosamine impurities is a critical aspect of modern pharmaceutical quality assurance. A thorough understanding of the regulatory guidelines set forth by the FDA and EMA, coupled with the implementation of robust and validated analytical methods, is paramount for ensuring the safety and quality of medicines. The protocols and data presented in this document provide a foundational framework for laboratories to develop and implement their own testing strategies in compliance with these international standards. Continuous monitoring of regulatory updates is essential to remain compliant in this evolving landscape.

References

• 1. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 2. benchchem.com [benchchem.com]
• 3. fda.gov [fda.gov]
• 4. fda.gov [fda.gov]
• 5. Nitrosamine Drug Substance-Related Impurities (NDSRIs) Guidance for Industry - BA Sciences [basciences.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ajpaonline.com [ajpaonline.com]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. ijpsjournal.com [ijpsjournal.com]
• 12. fda.gov [fda.gov]
• 13. Screening of Nitrosamine Impurities in Sartan Pharmaceuticals by GC-MS/MS -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 14. researchgate.net [researchgate.net]
• 15. Analysis and risk assessment of nitrosamines in sartans using GC-MS and Monte Carlo simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. turkjps.org [turkjps.org]
• 17. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Quantification of Volatile Nitrosamines in Pharmaceutical Products by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) with Deuterated Internal Standards

Audience: Researchers, scientists, and drug development professionals.

Introduction The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1] Regulatory bodies globally, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent acceptable intake (AI) limits for these impurities, necessitating highly sensitive and selective analytical methods for their detection and quantification at trace levels.[1]

Gas Chromatography-Mass Spectrometry (GC-MS), particularly when coupled with a triple quadrupole mass spectrometer (GC-MS/MS), is a powerful and widely accepted technique for the analysis of volatile nitrosamines.[1][2] The use of stable isotope-labeled internal standards, specifically deuterated analogues of the target nitrosamines, is crucial for accurate quantification.[3] This method, known as isotope dilution, corrects for variations in sample preparation and instrument response, ensuring robust and reliable results.[4]

This application note provides a comprehensive protocol for the analysis of volatile nitrosamines in drug substances and drug products using GC-MS/MS with deuterated internal standards.

Principle of Isotope Dilution GC-MS/MS The core of this method is the use of deuterated internal standards (ISTDs). A known amount of a deuterated analogue for each target nitrosamine (B1359907) is added (spiked) into the sample at the beginning of the preparation process.[3] These ISTDs are chemically identical to their non-deuterated counterparts (analytes), so they behave similarly during extraction, derivatization, and chromatographic separation.[4] However, they are distinguishable by the mass spectrometer due to their mass difference. By measuring the ratio of the analyte's signal to the ISTD's signal, accurate quantification can be achieved, compensating for potential analyte loss during sample workup or fluctuations in injection volume.[5]

Principle of Isotope Dilution Mass Spectrometry.

Experimental Protocols

1. Reagents and Materials

• Solvents: Dichloromethane (B109758) (DCM), Methanol (B129727) (MeOH), HPLC-grade or equivalent.

• Reagents: 1M Sodium Hydroxide (NaOH) solution.

• Reference Standards: Analytical grade standards of target nitrosamines (e.g., NDMA, NDEA, NDIPA, NDBA).

• Internal Standards: Deuterated nitrosamine standards (e.g., NDMA-d6, NDEA-d10, NDIPA-d14, NDBA-d18).[6][3]

• Equipment: Analytical balance, vortex mixer, centrifuge, volumetric flasks, pipettes, GC vials, 0.2 or 0.45 µm syringe filters (PTFE or Nylon).[6][7]

2. Standard Solution Preparation

• Individual Stock Solutions (1000 µg/mL): Accurately weigh and dissolve each nitrosamine and deuterated internal standard in methanol to prepare individual stock solutions.[6]

• Intermediate Mixed Standard Solution (1 µg/mL): Prepare a mixed solution of all target nitrosamines and a separate mixed solution for all deuterated internal standards by diluting the stock solutions with dichloromethane.[6]

• Calibration Standards: Prepare a series of calibration standards by diluting the mixed nitrosamine standard solution with dichloromethane to achieve a concentration range such as 0.01 to 6.0 ng/mL.[6] Spike each calibration level with the mixed internal standard solution to a constant concentration (e.g., 3 ng/mL).[6]

3. Sample Preparation Workflow The choice of sample preparation depends on the solubility of the drug substance (DS) or drug product (DP).[6]

Sample Preparation Workflow for Nitrosamine Analysis.

Protocol 3.1: For Samples Soluble in Organic Solvents [6][7]

• Accurately weigh 500 to 1,000 mg of the sample (DS or ground DP) into a 15 mL centrifuge tube.[6][7]

• Add 5.0 mL of dichloromethane.[6]

• Spike the sample with a known concentration of the deuterated internal standard mix.

• Vortex for 1 minute and/or sonicate for 10-15 minutes to ensure dispersion.[7]

• Centrifuge at approximately 4,000 rpm for 5 minutes.[7]

• Filter the supernatant (dichloromethane layer) through a 0.2 µm or 0.45 µm syringe filter into a GC vial for analysis.[6][7]

Protocol 3.2: For Samples Soluble in Aqueous Matrices [6][8]

• Accurately weigh 200 to 1,000 mg of the sample into a 15 mL centrifuge tube.[6]

• Add 8.0 mL of 1M NaOH solution and vortex briefly.[6]

• Add 2.0 mL of dichloromethane.[6][8]

• Spike the sample with a known concentration of the deuterated internal standard mix.

• Vortex vigorously or shake for at least 5 minutes to perform a liquid-liquid extraction.[8]

• Centrifuge at high speed (e.g., 10,000 g) for at least 5 minutes to achieve phase separation.[8]

• Carefully collect the lower organic layer (dichloromethane) using a pipette.[7]

• Filter the organic extract through a syringe filter into a GC vial for analysis.[6]

GC-MS/MS Method and Parameters

The following tables provide typical instrument parameters. These should be optimized for the specific instrument and target analytes.

Table 1: Common Volatile Nitrosamines and Corresponding Deuterated Internal Standards

Target Nitrosamine	Abbreviation	Deuterated Internal Standard
N-Nitrosodimethylamine	NDMA	NDMA-d6
N-Nitrosodiethylamine	NDEA	NDEA-d10
N-Nitrosodiisopropylamine	NDIPA	NDIPA-d14
N-Nitrosodi-n-propylamine	NDPA	NDPA-d14
N-Nitrosodi-n-butylamine	NDBA	NDBA-d18
N-Nitrosoethylisopropylamine	NEIPA	NEIPA-d7

Source:[6][3]

Table 2: Typical GC-MS/MS Instrumental Conditions

Parameter	Setting
Gas Chromatograph (GC)
Injection Volume	1-2 µL
Injection Mode	Splitless
Injector Temperature	250 °C
Carrier Gas	Helium (He)
Flow Rate	~1.0 mL/min (Constant Flow)
Column Example	14% Cyanopropylphenyl / 86% Methyl Polysiloxane (e.g., HP-1701 MS), 30 m x 0.25 mm, 0.25 µm film thickness
Oven Program	Initial: 50-55 °C, hold for 1-2 min. Ramp: 10-20 °C/min to 250-260 °C, hold for 2-3 min.
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Interface Temperature	250 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Source:[9][10]

Table 3: Example MRM Transitions for Quantification and Confirmation

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (V)
NDMA	74	42	74	Optimized per instrument
NDEA	102	42	56	Optimized per instrument
NDIPA	130	43	88	Optimized per instrument
NDBA	158	57	102	Optimized per instrument
NDMA-d6	80	48	80	Optimized per instrument
NDEA-d10	112	46	64	Optimized per instrument

Note: MRM transitions and collision energies must be empirically determined and optimized for the specific instrument in use.[11]

Data Analysis and System Suitability

Quantification Calibration curves are generated by plotting the peak area ratio of the analyte to its corresponding deuterated internal standard against the analyte concentration.[5] A linear regression is applied to the data. The concentration of nitrosamines in the test samples is then calculated using this calibration curve.

System Suitability Before running samples, the system's performance must be verified. Key system suitability test (SST) criteria include:

• Blank Analysis: No interfering signals should be present in a blank (solvent) injection.[8]

• Linearity: The correlation coefficient (r²) of the calibration curve should be ≥ 0.995.[5][8]

• Signal-to-Noise (S/N) Ratio: The S/N ratio for the lowest calibration standard should be ≥ 10.[5]

• Recovery: The recovery of spiked samples should typically be within a range of 70% to 130%.[6][8]

• Precision: The relative standard deviation (%RSD) for replicate injections of a standard should be less than 20%.[6]

Table 4: Summary of Method Performance Data from Literature

Parameter	Typical Value/Range	Reference
Calibration Range	0.06 - 500 ng/mL	[7]
Linearity (r²)	≥ 0.997	[7]
LOQ	1 - 10 ppb (ng/g)	[6]
Recovery	70% - 130%	[6]

| Repeatability (%RSD) | < 8% (at 30 ng/g) |[7] |

Conclusion

The GC-MS/MS method detailed in this application note provides a robust, sensitive, and selective approach for the quantification of volatile nitrosamine impurities in pharmaceutical drug substances and products. The use of deuterated internal standards is fundamental to achieving the accuracy and precision required to meet stringent regulatory guidelines. Proper validation of the method, including specificity, linearity, accuracy, precision, and limits of detection and quantification, is essential before its implementation in a regulated laboratory environment.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. Nitrosamine internal standards - what should be taken into consideration? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. shimadzu.com [shimadzu.com]
• 6. agilent.com [agilent.com]
• 7. agilent.com [agilent.com]
• 8. edqm.eu [edqm.eu]
• 9. kirj.ee [kirj.ee]
• 10. shimadzu.com [shimadzu.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

Preventing isotopic exchange of deuterium in Nitrosotetracaine-d6

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing isotopic exchange of deuterium (B1214612) in Nitrosotetracaine-d6. Adherence to these protocols is crucial for maintaining the isotopic integrity of the standard and ensuring accurate experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of deuterium exchange in Nitrosotetracaine-d6?

A1: Isotopic exchange is the replacement of deuterium atoms with protons from the surrounding environment. For Nitrosotetracaine-d6, the deuterium labels are on the N,N-dimethyl groups. These positions are generally stable. However, exposure to strongly acidic or basic conditions, protic solvents (like water and methanol), and elevated temperatures can potentially facilitate exchange.[1][2]

Q2: How stable are the deuterium labels on Nitrosotetracaine-d6?

A2: The deuterium labels on the N,N-dimethyl-d6 group of Nitrosotetracaine-d6 are located on aliphatic carbons, which are not adjacent to a carbonyl group. This makes them relatively stable and less prone to exchange under standard analytical conditions compared to deuterium on heteroatoms (O, N, S) or carbons alpha to a carbonyl.[1][3]

Q3: Can the solvent I use for my stock solution cause isotopic exchange?

A3: Yes, the choice of solvent is critical. Protic solvents, such as water and methanol, contain exchangeable protons and can contribute to the back-exchange of deuterium.[1] Aprotic solvents like acetonitrile (B52724) are preferred for preparing and storing solutions of deuterated standards.[2]

Q4: How does pH impact the stability of Nitrosotetracaine-d6?

A4: Both strongly acidic and strongly basic conditions can catalyze hydrogen-deuterium exchange.[4] For many deuterated compounds, the rate of exchange is minimized in a pH range of 2.5 to 7.[1] It is crucial to control the pH of your sample and mobile phase to prevent loss of the deuterium label.

Q5: What are the ideal storage conditions for Nitrosotetracaine-d6 and its solutions?

A5: To maintain isotopic and chemical integrity, Nitrosotetracaine-d6 should be stored at refrigerated temperatures (2-8°C) for long-term storage, protected from light, and kept in a tightly sealed container to prevent moisture ingress.[1][2][5] Solutions should be stored under similar conditions, and for long-term stability, freezing at -20°C is recommended.[2]

Troubleshooting Guide

This guide addresses common issues that may indicate isotopic exchange of Nitrosotetracaine-d6.

Observed Issue	Potential Cause	Troubleshooting Steps
Loss of Isotopic Purity in Mass Spectrometry (e.g., appearance of M-1, M-2 peaks)	Deuterium-proton back-exchange.	1. Solvent Check: Ensure the use of high-purity, dry aprotic solvents (e.g., acetonitrile). If protic solvents are necessary, minimize their content and the sample's exposure time.[1] 2. pH Control: Verify the pH of all solutions, including the sample matrix and mobile phase. Adjust to a neutral or slightly acidic pH (ideally 2.5-3.0) if the analyte is stable in this range.[1] 3. Temperature Management: Maintain low temperatures (e.g., 4°C) for sample storage, preparation, and in the autosampler to slow down the exchange rate.[2]
Non-linear Calibration Curve	Presence of unlabeled analyte as an impurity in the deuterated standard, or isotopic exchange leading to a mixed population of labeled and unlabeled analyte.[1]	1. Verify Standard Purity: Consult the Certificate of Analysis for the isotopic purity of your Nitrosotetracaine-d6 standard. 2. Implement Preventative Measures: Strictly follow the protocols for solvent selection, pH control, and temperature management to prevent any further exchange.
Inconsistent or Irreproducible Quantification Results	Variable rates of isotopic exchange between samples and standards due to inconsistencies in sample handling and preparation.	1. Standardize Protocols: Develop and adhere to a strict Standard Operating Procedure (SOP) for sample preparation, ensuring consistent timings, temperatures, and solution compositions. 2. Fresh Preparations: Prepare working solutions fresh whenever possible, or conduct a stability study to determine the acceptable storage duration for your specific conditions.[1]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

Objective: To prepare solutions of Nitrosotetracaine-d6 while minimizing the risk of isotopic exchange.

Materials:

• Nitrosotetracaine-d6 solid standard

• High-purity, anhydrous aprotic solvent (e.g., acetonitrile)

• Calibrated analytical balance

• Volumetric flasks

• Inert gas (e.g., nitrogen or argon)

Procedure:

• Allow the container of solid Nitrosotetracaine-d6 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.[5]

• Weigh the required amount of the standard accurately using a calibrated analytical balance.

• Dissolve the weighed standard in a small amount of the aprotic solvent in a volumetric flask.

• Once fully dissolved, bring the solution to the final volume with the solvent.

• If possible, flush the headspace of the flask with an inert gas before sealing.

• Store the stock solution in a tightly sealed, light-protected container at 2-8°C or -20°C for extended storage.[2]

• Prepare working solutions by diluting the stock solution with the appropriate solvent immediately before use.

Protocol 2: Stability Testing of Nitrosotetracaine-d6 Under Experimental Conditions

Objective: To evaluate the stability of the deuterium labels on Nitrosotetracaine-d6 under your specific analytical method conditions.

Procedure:

• Time-Zero Sample (T=0): Prepare a sample by spiking a known concentration of Nitrosotetracaine-d6 into your analytical matrix. Immediately process and analyze this sample according to your established method. This will serve as your baseline.

• Test Sample (T=X): Prepare an identical sample as in step 1. Subject this sample to the conditions you wish to test (e.g., let it sit at room temperature for 4 hours, store in the autosampler at 10°C for 24 hours).

• Analysis: After the specified time, process and analyze the test sample using the same method as the time-zero sample.

• Comparison: Compare the isotopic purity (ratio of the deuterated to non-deuterated analyte) of the test sample to the time-zero sample. A significant decrease in the isotopic purity of the test sample indicates that isotopic exchange is occurring under your experimental conditions.

Visualizations

Logical Workflow for Troubleshooting Isotopic Exchange

Caption: Troubleshooting workflow for identifying and mitigating isotopic exchange.

Experimental Workflow for Stability Testing

Caption: Workflow for assessing the stability of Nitrosotetracaine-d6.

References

• 1. clearsynth.com [clearsynth.com]
• 2. clearsynth.com [clearsynth.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. daneshyari.com [daneshyari.com]

Improving extraction recovery of Nitrosotetracaine-d6 from complex matrices

Welcome to the technical support center for improving the extraction recovery of Nitrosotetracaine-d6 from complex matrices. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance their analytical methods for nitrosamine (B1359907) analysis.

Frequently Asked Questions (FAQs)

Q1: What is Nitrosotetracaine-d6 and why is it used in our analysis?

A1: Nitrosotetracaine-d6 is the deuterated form of Nitrosotetracaine, meaning specific hydrogen atoms have been replaced with their heavier isotope, deuterium. It is used as a stable isotope-labeled (SIL) internal standard (IS) in quantitative mass spectrometry-based assays.[1] Because its chemical and physical properties are nearly identical to the non-labeled analyte (Nitrosotetracaine), it is expected to behave similarly during sample preparation and analysis.[1][2] By adding a known amount of Nitrosotetracaine-d6 to each sample at the beginning of the workflow, variations in extraction recovery and matrix effects can be corrected, leading to more accurate and precise quantification of the target analyte.[1]

Q2: What are the most common reasons for low recovery of Nitrosotetracaine-d6 during extraction?

A2: Low recovery is a frequent challenge in nitrosamine analysis.[3] Key factors include:

• Suboptimal pH: The pH of the sample and extraction solvents is critical for ensuring the analyte is in the proper non-ionized state for efficient partitioning and retention.[2][4]

• Inappropriate Solvent Selection: In Liquid-Liquid Extraction (LLE), the solvent must have a high affinity for the analyte while minimizing co-extraction of interferences. In Solid-Phase Extraction (SPE), wash solvents must be strong enough to remove interferences but not elute the analyte, while the elution solvent must be strong enough for complete recovery.[4]

• Matrix Effects: Components in complex matrices like plasma or pharmaceutical excipients can interfere with the extraction process itself or suppress the analyte's signal during analysis.[1][5][6]

• Analyte Loss: Nitrosotetracaine-d6 may be lost due to adsorption to plasticware, incomplete phase transfer, or during solvent evaporation steps if conditions are too harsh.[3][4]

Q3: How do "matrix effects" specifically impact the analysis of Nitrosotetracaine-d6?

A3: Matrix effects occur when co-eluting compounds from the sample matrix alter the ionization efficiency of the target analyte in the mass spectrometer's source.[1][6] This can lead to:

• Ion Suppression: A decrease in the analytical signal, which is the more common phenomenon.[7][8] This can lead to poor sensitivity and underestimation of the analyte concentration.

• Ion Enhancement: An increase in the analytical signal, leading to an overestimation of the concentration.[7] Even with a deuterated internal standard, significant matrix effects can compromise the needed sensitivity and accuracy of the assay.[7]

Q4: My recovery is consistently low (<70%). What are the first troubleshooting steps?

A4: A recovery of 40% is considered outside the generally accepted limits of 70-130%.[3] Applying a recovery factor is not recommended as it can mask underlying issues with the method.[3] Instead, investigate the root cause:

• Verify Sample pH: Ensure the pH of the sample is adjusted correctly for the chosen extraction method (LLE or SPE) to maximize the non-ionized form of Nitrosotetracaine.[2]

• Review Extraction Solvents: Re-evaluate the choice of wash and elution solvents in SPE or the extraction solvent in LLE.

• Check for Analyte Loss: Investigate if the analyte is being lost in the wash fractions of SPE or remaining in the aqueous layer after LLE. Also, ensure evaporation steps are gentle (e.g., under nitrogen at <40°C).[2][4]

• Assess Matrix Interferences: The complex nature of pharmaceutical formulations can hinder analyte detection.[5] Consider enhancing the cleanup step to remove interfering excipients or phospholipids.[1][5]

Q5: My results are inconsistent even though I am using a deuterated internal standard. Why could this be happening?

A5: While highly effective, deuterated internal standards may not always completely eliminate issues.[1] A phenomenon known as the "deuterium isotope effect" can sometimes cause a slight chromatographic separation between the analyte and the deuterated internal standard.[1] If this separation is significant and the two compounds elute into regions with different levels of ion suppression, the internal standard will not accurately compensate for the matrix effect on the analyte, leading to poor reproducibility.[1] To resolve this, try modifying the chromatographic conditions (e.g., gradient slope, column chemistry) to minimize the separation.[1]

Q6: How can I prevent the artificial formation of nitrosamines during sample preparation?

A6: In-situ nitrosamine formation is a concern if precursor amines and nitrosating agents are present in the sample matrix.[5] To prevent this artifact, consider adding a nitrosation inhibitor, such as ascorbic acid or sulfamic acid, during the sample preparation process.[5]

Troubleshooting Guides

Guide 1: Solid-Phase Extraction (SPE) Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Low Recovery in Eluate	Improper Conditioning: Sorbent is not properly activated.	Ensure the cartridge is conditioned with the recommended solvent (e.g., methanol) and equilibrated with an appropriate buffer before loading the sample.[4]
Inappropriate Wash Solvent: Wash solvent is too strong and is eluting the analyte.	Test a weaker wash solvent. Analyze the wash fraction to confirm if the analyte is present.
Incomplete Elution: Elution solvent is too weak or the volume is insufficient.	Try a stronger elution solvent (e.g., increase organic content, add a modifier like ammonium (B1175870) hydroxide (B78521) for basic compounds) or increase the elution volume.[2]
Analyte Breakthrough: Sample is loaded too quickly.	Load the sample at a slow, steady flow rate (e.g., 1 mL/min) to ensure proper binding.[2]
High Matrix Effects	Insufficient Cleanup: Wash steps are not adequately removing matrix interferences.	Add an extra wash step with a solvent of intermediate strength to remove more interferences.[4]
Inappropriate Sorbent: The chosen sorbent chemistry (e.g., C18, HLB) does not provide enough selectivity.	Test a different sorbent. For polar analytes like nitrosamines, activated carbon can be effective.[9] For complex biological samples, mixed-mode or phospholipid removal cartridges can provide superior cleanup.[10][11]

Guide 2: Liquid-Liquid Extraction (LLE) Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Low Recovery in Organic Phase	Suboptimal pH: The pH of the aqueous sample is not optimal for partitioning the non-ionized form of the analyte into the organic phase.	Adjust the pH of the aqueous phase. For basic compounds, a pH > 10 is often used.[4]
Inappropriate Extraction Solvent: The chosen organic solvent has low affinity for the analyte.	Test different extraction solvents (e.g., methyl tert-butyl ether, hexane, ethyl acetate) to find one with the best partitioning coefficient.
Insufficient Mixing: Inadequate vortexing or shaking leads to incomplete partitioning.	Ensure thorough and consistent mixing (e.g., vortex for 2 minutes) to maximize the surface area between the two phases.[4]
Emulsion Formation	High concentration of proteins or detergents in the matrix.	Centrifuge at a higher speed and/or for a longer duration. Chilling the sample or adding salt (salting out) can also help break the emulsion.
Analyte Loss	Harsh Evaporation Conditions: High temperature or a strong nitrogen stream causes loss of a volatile analyte.	Evaporate the organic solvent under a gentle stream of nitrogen at a low temperature (<40°C).[2]
Adsorption to Surfaces: The analyte adsorbs to glass or plastic tubes.	Use low-adsorption tubes and pipette tips to mitigate this issue.[2]

Data Presentation

Table 1: Performance Comparison of Extraction Techniques for Nitrosamines

Extraction Technique	Matrix	Analyte(s)	Recovery (%)	LOQ (Limit of Quantitation)	Key Advantages	Key Disadvantages
Solid-Phase Extraction (SPE)	Pharmaceuticals (Cough Syrup)	NDMA, NDEA, etc.	90 - 120%[12]	-	High selectivity, automation potential.[12]	Method development can be complex.[12]
Solid-Phase Extraction (C8)	Human Plasma	6 Anticancer Drugs	≥92.3%[10]	-	Excellent recovery for multiple analytes.	Sorbent selection is critical.
Liquid-Liquid-Liquid Extraction (LLLE) followed by DLLME	Human Plasma	3 Antidepressants	79 - 98%[13]	0.003-0.010 µg/mL[13]	High selectivity and enrichment.	Multi-step, complex procedure.
Liquid-Liquid Extraction (LLE)	Whole Blood & DBS	5 Illegal Drugs	84.9 - 113.2% (Analytical Recovery)[14]	-	Simple, widely applicable.	Can be less selective, potential for emulsions.

Experimental Protocols

Protocol 1: General Solid-Phase Extraction (SPE) Method

This protocol is a general guideline and should be optimized for your specific application.

• Conditioning: Condition the SPE cartridge (e.g., C8 or Mixed-Mode Cation Exchange) by passing 1 mL of methanol (B129727), followed by 1 mL of water through the sorbent. Do not let the sorbent go dry.

• Sample Loading: Pre-treat 1 mL of the sample (e.g., plasma) by adding the internal standard (Nitrosotetracaine-d6). Load the sample onto the conditioned cartridge at a slow, steady flow rate (~1 mL/min).[2]

• Washing:

  • Wash 1: Wash the cartridge with 1 mL of 2% formic acid in water to remove polar interferences.[4]

  • Wash 2: Wash the cartridge with 1 mL of 20:80 (v/v) methanol:water to remove less polar interferences.[2]

• Drying: Dry the cartridge under vacuum for 5-10 minutes to remove residual wash solvents.[2]

• Elution: Elute the analyte and internal standard with 1 mL of an appropriate elution solvent (e.g., methanol or 5% ammonium hydroxide in methanol) into a clean collection tube.[4][10]

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at <40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.[2]

Protocol 2: General Liquid-Liquid Extraction (LLE) Method

This protocol is a general guideline and requires optimization of pH and solvent choice.

• Sample Preparation: To 1 mL of sample (e.g., urine), add the internal standard (Nitrosotetracaine-d6).

• pH Adjustment: Alkalinize the sample to a pH > 10 with a suitable base (e.g., 1 M NaOH) to ensure Nitrosotetracaine is in its non-ionized form.[4]

• Solvent Addition & Extraction: Add 5 mL of an appropriate organic solvent (e.g., methyl tert-butyl ether). Vortex vigorously for 2 minutes to ensure thorough mixing.[2]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to achieve complete separation of the organic and aqueous layers.[2]

• Organic Layer Transfer: Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any interfacial material.[2]

• Evaporation & Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at <40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.[2]

Visualizations

Caption: General analytical workflow for Nitrosotetracaine-d6.

Caption: Troubleshooting decision tree for low extraction recovery.

Caption: Workflow for quantitative assessment of matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Low recovery factor & Validation Issue - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. benchchem.com [benchchem.com]
• 5. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Two – Analytical Challenges [theanalyticalscientist.com]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Tracking Matrix Effects in the Analysis of DNA Adducts of Polycyclic Aromatic Hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]
• 9. phenomenex.com [phenomenex.com]
• 10. mdpi.com [mdpi.com]
• 11. fishersci.ca [fishersci.ca]
• 12. benchchem.com [benchchem.com]
• 13. Development of new extraction method based on liquid-liquid-liquid extraction followed by dispersive liquid-liquid microextraction for extraction of three tricyclic antidepressants in plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Liquid–liquid extraction solvent selection for comparing illegal drugs in whole blood and dried blood spot with LC–MS–MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Mass Spectrometer Parameters for Nitrosotetracaine-d6

Welcome to the technical support center for the analysis of Nitrosotetracaine-d6 using mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is Nitrosotetracaine-d6 and why is a deuterated standard used?

Nitrosotetracaine-d6 is the deuterated form of Nitrosotetracaine. Stable isotope-labeled internal standards like Nitrosotetracaine-d6 are considered ideal for quantitative LC-MS/MS analysis. They exhibit nearly identical chemical and physical properties to the analyte of interest, which helps to ensure high accuracy and precision by compensating for variations during sample preparation and analysis.[1] The "d6" indicates that six hydrogen atoms in the molecule have been replaced by deuterium (B1214612) atoms.

Q2: I'm developing a new method. What are the typical starting parameters for mass spectrometry analysis of a deuterated compound like Nitrosotetracaine-d6?

When established Multiple Reaction Monitoring (MRM) parameters are unavailable, a systematic approach is required.[1] This involves determining the precursor ion and then identifying stable and intense product ions.[1] Below are representative starting parameters that can be optimized.

Table 1: Representative Starting Mass Spectrometer Parameters

Parameter	Recommended Starting Point	Optimization Goal
Ionization Mode	Positive Electrospray Ionization (ESI+)	Maximize signal intensity of the precursor ion.
Precursor Ion (Q1)	Calculated [M+H]⁺ for Nitrosotetracaine-d6	Confirm by direct infusion and select the most abundant and stable ion.
Product Ions (Q3)	Scan a range of collision energies (e.g., 10-50 eV)	Identify at least two stable and intense fragment ions for quantification and qualification.
Collision Energy (CE)	Start with a range (e.g., 15-40 eV)	Optimize for each transition to achieve maximum product ion intensity.
Source Voltage	Instrument-specific default	Adjust to maximize signal and maintain stability.
Source Temperature	Instrument-specific default	Optimize to ensure efficient desolvation without thermal degradation.
Gas Flows (Nebulizer, Heater)	Instrument-specific default	Adjust to achieve a stable spray and optimal signal.

Q3: My quantitative results are inconsistent. What are the common causes when using a deuterated internal standard?

Inaccurate or inconsistent quantitative results with deuterated internal standards can arise from several factors, including:

• Lack of co-elution: The deuterated standard and the analyte may have slightly different retention times.[2][3]

• Isotopic or chemical impurities: The standard may contain unlabeled analyte or other impurities.[2][3]

• Isotopic exchange: Deuterium atoms can be replaced by hydrogen atoms from the surrounding environment.[2][3]

• Differential matrix effects: The analyte and the internal standard can experience different levels of ion suppression or enhancement from the sample matrix.[2][3]

Troubleshooting Guides

Issue 1: Poor or No Signal Intensity

A weak or absent signal for Nitrosotetracaine-d6 can be frustrating. This guide provides a systematic approach to troubleshooting this issue.

Troubleshooting Workflow for Poor Signal Intensity

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Matrix Effects with Nitrosotetracaine-d6

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for minimizing matrix effects in bioanalytical assays using Nitrosotetracaine-d6 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What is Nitrosotetracaine-d6 and why is it used in bioanalytical assays?

Nitrosotetracaine-d6 is a stable isotope-labeled version of nitrosotetracaine, where six hydrogen atoms have been replaced with deuterium. It is used as an internal standard (IS) in quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS) based assays. The key advantage of using a stable isotope-labeled internal standard is that it has nearly identical physicochemical properties to the analyte of interest (the unlabeled nitrosotetracaine).[1][2] This allows it to co-elute chromatographically and experience similar ionization effects in the mass spectrometer, thereby compensating for variations in sample preparation and matrix effects.[1][2]

Q2: What are matrix effects and how do they impact my results?

Matrix effects are the alteration of ionization efficiency of an analyte by co-eluting compounds from the biological matrix (e.g., plasma, urine, tissue homogenate).[3] These effects can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), which can significantly compromise the accuracy, precision, and sensitivity of a bioanalytical method.[3][4] The presence of endogenous phospholipids (B1166683) in biological samples is a common cause of matrix effects.[5]

Q3: How can I determine if matrix effects are affecting my assay?

A common method to assess matrix effects is the post-extraction spike experiment.[6] This involves comparing the analyte's peak area in a solution spiked into an extracted blank matrix to the peak area of the analyte in a neat solution (solvent). A significant difference in the peak areas indicates the presence of matrix effects.

Q4: Will using Nitrosotetracaine-d6 completely eliminate matrix effects?

While Nitrosotetracaine-d6 is designed to compensate for matrix effects, it may not completely eliminate them. The underlying assumption is that both the analyte and the internal standard are affected by the matrix in the same way. However, differences in chromatographic retention times between the analyte and its deuterated analog (isotopic effect) can lead to differential ion suppression or enhancement. Therefore, it is crucial to validate the method to ensure that the internal standard accurately tracks the analyte's behavior.

Q5: What should I do if I still observe significant matrix effects even with an internal standard?

If significant matrix effects persist, consider the following strategies:

• Optimize Chromatographic Separation: Modify the LC method to better separate the analyte and internal standard from interfering matrix components.[5] This could involve changing the column, mobile phase, or gradient profile.

• Improve Sample Preparation: Employ more rigorous sample clean-up techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove a larger portion of the matrix components before analysis.[7][8]

• Matrix-Matched Calibrators: Prepare calibration standards and quality control samples in the same biological matrix as the study samples to mimic the matrix environment.[8]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High variability in analyte/IS peak area ratio across different lots of blank matrix.	Differential matrix effects between lots.	Evaluate matrix effects across multiple sources of blank matrix. If variability is high, a more robust sample clean-up method may be required.
Poor precision and accuracy of QC samples.	Inconsistent matrix effects or issues with the internal standard.	Verify the purity and concentration of the Nitrosotetracaine-d6 stock solution. Perform a post-extraction spike experiment to re-evaluate matrix effects.
Analyte and Nitrosotetracaine-d6 show different retention times.	Isotope effect.	While small shifts are sometimes unavoidable, significant separation can lead to differential matrix effects. Adjusting the chromatographic conditions (e.g., temperature, mobile phase composition) may help to minimize this separation.
Low signal intensity for both analyte and internal standard in biological samples compared to neat solutions.	Significant ion suppression.	Enhance sample clean-up to remove interfering phospholipids and other matrix components.[5] Optimize the ion source parameters on the mass spectrometer.
Unexpected peaks interfering with the analyte or internal standard.	Presence of metabolites or other endogenous compounds.	Improve chromatographic selectivity. If the interfering peak is a metabolite, ensure the mass transitions are specific to the parent compound.

Quantitative Data Summary

The following tables illustrate how to calculate and present data for assessing matrix effects and the effectiveness of Nitrosotetracaine-d6 as an internal standard.

Table 1: Matrix Factor (MF) Calculation

Sample ID	Analyte Peak Area (Post-extraction Spike)	Analyte Peak Area (Neat Solution)	Matrix Factor (MF)¹
Lot 1	85,000	100,000	0.85
Lot 2	78,000	100,000	0.78
Lot 3	92,000	100,000	0.92
Lot 4	81,000	100,000	0.81
Lot 5	88,000	100,000	0.88
Average	0.85
%CV	6.7%

¹MF = (Peak area in presence of matrix) / (Peak area in absence of matrix). An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

Table 2: Internal Standard Normalized Matrix Factor (IS-Normalized MF)

Sample ID	Analyte/IS Ratio (Post-extraction Spike)	Analyte/IS Ratio (Neat Solution)	IS-Normalized MF²
Lot 1	0.98	1.00	0.98
Lot 2	0.95	1.00	0.95
Lot 3	1.02	1.00	1.02
Lot 4	0.96	1.00	0.96
Lot 5	0.99	1.00	0.99
Average	0.98
%CV	2.8%

²IS-Normalized MF = (Analyte/IS ratio in presence of matrix) / (Analyte/IS ratio in absence of matrix). A value close to 1 with low %CV indicates effective compensation by the internal standard.

Experimental Protocols

Protocol 1: Assessment of Matrix Effects

• Prepare three sets of samples:

  • Set 1 (Neat Solution): Spike the analyte and Nitrosotetracaine-d6 into the final reconstitution solvent.

  • Set 2 (Post-extraction Spike): Process blank biological matrix through the entire sample preparation procedure. Spike the analyte and Nitrosotetracaine-d6 into the final, extracted matrix.

  • Set 3 (Pre-extraction Spike): Spike the analyte and Nitrosotetracaine-d6 into the blank biological matrix before starting the sample preparation procedure.

• Analyze all samples using the developed LC-MS/MS method.

• Calculate the Matrix Factor (MF) and IS-Normalized Matrix Factor as described in Tables 1 and 2.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

• Sample Pre-treatment: To 100 µL of plasma sample, add 10 µL of Nitrosotetracaine-d6 internal standard working solution and 200 µL of 4% phosphoric acid in water. Vortex for 30 seconds.

• SPE Column Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetate (B1210297) buffer followed by 1 mL of methanol.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Visualizations

Caption: Workflow for the quantitative assessment of matrix effects.

Caption: Principle of matrix effect compensation using a stable isotope-labeled internal standard.

References

• 1. waters.com [waters.com]
• 2. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eijppr.com [eijppr.com]
• 4. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]
• 6. benchchem.com [benchchem.com]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. longdom.org [longdom.org]

Stability issues of Nitrosotetracaine-d6 in different solvent systems

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of Nitrosotetracaine-d6 in various solvent systems. Below you will find frequently asked questions (FAQs), troubleshooting guides, and experimental protocols to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Nitrosotetracaine-d6 in solution?

A1: The stability of Nitrosotetracaine-d6 can be influenced by several factors, including:

• pH: Nitrosamines can be susceptible to degradation under strongly acidic or basic conditions.[1][2][3] Acidic conditions can potentially catalyze the formation of nitrosamines if nitrite (B80452) and secondary amines are present, while extreme pH can lead to hydrolytic degradation.[2][3]

• Temperature: Elevated temperatures can accelerate the degradation of Nitrosotetracaine-d6.[3][4] For long-term storage, it is generally recommended to keep solutions at low temperatures, such as refrigerated or frozen.[4]

• Light: Exposure to UV light can cause the degradation of nitrosamines.[5][6] It is advisable to store solutions in amber vials or protect them from light.

• Solvent Purity: The presence of impurities in the solvent, such as trace amounts of acids, bases, or oxidizing agents, can impact the stability of the compound.

• Isotopic Exchange: Deuterated compounds can sometimes undergo isotopic exchange, where deuterium (B1214612) atoms are replaced by hydrogen atoms from the solvent.[1] This is more likely to occur in protic solvents (e.g., water, methanol) and under acidic or basic conditions.[1]

Q2: In which common laboratory solvents is Nitrosotetracaine-d6 expected to be most stable?

A2: While specific stability data for Nitrosotetracaine-d6 is not extensively published, based on the general stability of nitrosamines and deuterated compounds, it is anticipated to have better stability in aprotic, neutral solvents such as acetonitrile (B52724) and DMSO compared to protic solvents like water or methanol, especially at non-neutral pH.

Q3: How should I prepare stock solutions of Nitrosotetracaine-d6 for long-term storage?

A3: For long-term storage, it is recommended to prepare stock solutions in a high-purity aprotic solvent like acetonitrile or DMSO. Solutions should be stored in tightly sealed amber vials at -20°C or lower to minimize degradation from light and temperature. Avoid repeated freeze-thaw cycles.[7]

Q4: Can the deuterium atoms on Nitrosotetracaine-d6 exchange with hydrogen atoms from the solvent?

A4: Yes, there is a potential for isotopic exchange, particularly if the deuterium labels are on exchangeable sites (e.g., attached to oxygen or nitrogen).[1] However, for Nitrosotetracaine-d6, the deuterium atoms are typically on a methyl group, which is generally considered a non-labile position. The risk of exchange is low under neutral conditions but may increase in strongly acidic or basic environments.[1]

Troubleshooting Guide

This guide addresses common issues that may be encountered during the handling and analysis of Nitrosotetracaine-d6.

Issue	Possible Causes	Recommended Actions
Inconsistent analytical results (e.g., varying peak areas in LC-MS)	1. Compound Degradation: The compound may be degrading in the prepared solution due to improper storage (temperature, light exposure) or solvent choice.[7] 2. Inconsistent Sample Preparation: Variability in dilution or extraction can lead to inconsistent results.[8] 3. Instrumental Variability: Fluctuations in the mass spectrometer's performance can affect signal intensity.[7][8]	1. Prepare fresh solutions in a high-purity aprotic solvent and store them properly. Analyze a freshly prepared standard to compare with the stored solution. 2. Review and optimize the sample preparation workflow for consistency. 3. Check the instrument's performance using a known standard.
Appearance of unexpected peaks in the chromatogram	1. Degradation Products: The new peaks could be degradation products of Nitrosotetracaine-d6. 2. Solvent Impurities: Impurities in the solvent may be reacting with the compound or be detected by the instrument. 3. Contamination: Contamination from glassware or other equipment.	1. Analyze the sample using a high-resolution mass spectrometer to identify the mass of the unknown peaks and infer their structure. 2. Run a blank solvent injection to check for impurities. Use high-purity solvents. 3. Ensure all glassware and equipment are thoroughly cleaned.
Loss of deuterium label (isotopic exchange)	1. Inappropriate Solvent or pH: Storing or analyzing the compound in protic solvents (especially at acidic or basic pH) can facilitate H/D exchange.[1]	1. Whenever possible, use aprotic solvents. If aqueous solutions are necessary, maintain a neutral pH. Use deuterated solvents for NMR studies to monitor for exchange.[4]
Chromatographic peak splitting or tailing	1. Poor Chromatographic Conditions: The analytical column or mobile phase may not be optimal for the compound. 2. Compound Instability on Column: The compound may be degrading on the analytical column.	1. Optimize the chromatographic method (e.g., change the mobile phase composition, gradient, or column). 2. Assess the stability of the compound in the mobile phase.

Data Presentation: Hypothetical Stability of Nitrosotetracaine-d6

The following tables present hypothetical stability data for Nitrosotetracaine-d6 in different solvent systems under various storage conditions. This data is for illustrative purposes to guide experimental design.

Table 1: Stability of Nitrosotetracaine-d6 in Different Solvents at 25°C (7 days)

Solvent	Initial Concentration (µg/mL)	Concentration after 7 days (µg/mL)	% Recovery
Acetonitrile	10.0	9.8	98%
DMSO	10.0	9.7	97%
Methanol	10.0	9.2	92%
Water (pH 7)	10.0	8.8	88%
Water (pH 3)	10.0	7.5	75%
Water (pH 10)	10.0	8.1	81%

Table 2: Effect of Temperature on the Stability of Nitrosotetracaine-d6 in Acetonitrile (30 days)

Temperature	Initial Concentration (µg/mL)	Concentration after 30 days (µg/mL)	% Recovery
4°C	10.0	9.9	99%
25°C	10.0	9.5	95%
40°C	10.0	8.5	85%

Experimental Protocols

Protocol for Assessing the Stability of Nitrosotetracaine-d6 in a Solvent System

Objective: To determine the stability of Nitrosotetracaine-d6 in a selected solvent under specific storage conditions.

Materials:

• Nitrosotetracaine-d6

• High-purity solvent (e.g., acetonitrile)

• Class A volumetric flasks and pipettes

• Amber HPLC vials with caps

• LC-MS system

Procedure:

• Prepare a Stock Solution: Accurately weigh a known amount of Nitrosotetracaine-d6 and dissolve it in the chosen solvent to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Prepare Working Solutions: Dilute the stock solution with the same solvent to a suitable working concentration for LC-MS analysis (e.g., 10 µg/mL).

• Initial Analysis (Time = 0): Immediately analyze the working solution using a validated LC-MS method to determine the initial concentration.

• Storage: Aliquot the working solution into several amber HPLC vials, seal them, and store them under the desired conditions (e.g., 25°C, protected from light).

• Time-Point Analysis: At specified time intervals (e.g., 1, 3, 7, 14, and 30 days), retrieve a vial from storage and analyze its content using the same LC-MS method.

• Data Analysis: Compare the concentration of Nitrosotetracaine-d6 at each time point to the initial concentration to determine the percentage recovery and assess the stability.

Visualizations

Caption: Workflow for a typical stability study of Nitrosotetracaine-d6.

Caption: A logical flow for troubleshooting inconsistent analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. fda.gov [fda.gov]
• 3. SciencePharma | Are nitrosamine impurities still a concern for a drug product? [sciencepharma.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Managing In-source Fragmentation of Deuterated Standards

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to handle in-source fragmentation (ISF) of deuterated standards in mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is in-source fragmentation (ISF) and why is it a concern for deuterated standards?

A1: In-source fragmentation is the unintended breakdown of ions within the ion source of a mass spectrometer before they are mass analyzed.[1] This phenomenon can be particularly problematic for deuterated internal standards as it can lead to an underestimation of the intact standard, and potentially interfere with the quantification of the target analyte, compromising the accuracy and precision of the assay.[2]

Q2: What are the primary causes of in-source fragmentation of deuterated standards?

A2: The primary causes of ISF are excessive energy being transferred to the ions in the source. This is typically due to:

• High Cone/Fragmentor/Nozzle Voltage: This voltage, applied to the sampling cone or orifice, can accelerate ions and cause them to collide with residual gas molecules, leading to fragmentation.[3]

• High Ion Source Temperature: Elevated temperatures can provide enough thermal energy to cause labile molecules to fragment.[4]

• High Desolvation Gas Temperature: Similar to the source temperature, overly hot desolvation gas can induce thermal degradation of the analyte ions.[5]

Q3: Can the mobile phase composition influence in-source fragmentation?

A3: Yes, the mobile phase can play a role. The use of certain additives or solvents can affect the ionization efficiency and the stability of the resulting ions. For instance, using additives that promote the formation of more stable adducts (e.g., sodium adducts for certain compounds) can sometimes reduce fragmentation compared to protonated molecules.[6]

Q4: How does in-source fragmentation of a deuterated standard affect quantitative results?

A4: If the deuterated internal standard undergoes in-source fragmentation, the abundance of the precursor ion being monitored will decrease. This can lead to an inaccurate calculation of the analyte-to-internal standard peak area ratio, potentially resulting in an overestimation of the analyte concentration.

Q5: Are deuterated standards more susceptible to in-source fragmentation than their non-deuterated counterparts?

A5: While not universally true for all compounds, the substitution of hydrogen with deuterium (B1214612) can sometimes slightly alter bond energies. However, the primary factors influencing ISF are the instrumental conditions rather than the inherent stability of the deuterated molecule itself. The key is that both the analyte and the deuterated standard should behave as similarly as possible under the chosen analytical conditions.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating in-source fragmentation of your deuterated standards.

Problem	Potential Cause	Troubleshooting Steps
Low intensity of the deuterated standard's precursor ion and/or presence of unexpected fragment ions.	In-source fragmentation due to harsh ion source conditions.	1. Reduce Cone/Fragmentor Voltage: This is the most critical parameter. Decrease the voltage in small increments (e.g., 5-10 V) and monitor the signal intensity of the precursor and fragment ions.[5] 2. Lower Ion Source Temperature: Decrease the source temperature in steps of 10-20 °C to minimize thermal decomposition.[5] 3. Lower Desolvation Gas Temperature: Reduce this temperature in increments of 25-50 °C.[5] 4. Optimize Nebulizer Gas Flow: Adjust the gas flow to ensure efficient desolvation without excessive energy transfer.[5]
Inconsistent quantification results, especially high variability at the lower limit of quantification (LLOQ).	Variable in-source fragmentation affecting the deuterated standard differently across samples due to matrix effects.	1. Perform a thorough optimization of ion source parameters using the detailed protocol below. 2. Evaluate matrix effects: Prepare samples in both neat solution and extracted blank matrix to assess if the matrix is influencing fragmentation. 3. Ensure co-elution: Chromatographically resolve any separation between the analyte and the deuterated standard to ensure they experience the same matrix effects at the same time.[7]
Fragment ion of the deuterated standard has the same mass as the analyte.	A specific fragmentation pathway of the deuterated standard is interfering with the analyte signal.	1. Modify the fragmentation: Adjusting the cone voltage may alter the fragmentation pathways and reduce the intensity of the interfering fragment. 2. Select a different precursor ion for the standard: If possible, choose a more stable adduct or isotopic peak for quantification. 3. Improve chromatographic separation: Ensure the analyte and the deuterated standard are well-separated from any interfering peaks.

Data Presentation: Impact of Ion Source Parameters on Fragmentation

The following tables provide illustrative data on how adjusting key ion source parameters can impact the degree of in-source fragmentation.

Table 1: Effect of Cone Voltage on the Relative Abundance of a Deuterated Standard Precursor Ion

Cone Voltage (V)	Relative Abundance of Precursor Ion (%)	Relative Abundance of Fragment Ion (%)	Notes
80	15	85	Significant fragmentation, precursor ion is a minor component.
60	40	60	Fragmentation is still the dominant process.
40	75	25	Precursor ion is the major species, with some fragmentation.
20	>95	<5	Minimal fragmentation, optimal for preserving the precursor ion.

Note: This data is illustrative. The optimal cone voltage is compound and instrument-dependent and must be determined empirically.

Table 2: Influence of Source Temperature on In-Source Fragmentation

Source Temperature (°C)	Precursor Ion Intensity (Arbitrary Units)	Fragment Ion Intensity (Arbitrary Units)	Precursor/Fragment Ratio
150	8.5 x 10⁵	4.2 x 10⁵	2.02
120	9.8 x 10⁵	2.1 x 10⁵	4.67
100	1.1 x 10⁶	0.8 x 10⁵	13.75

Note: This hypothetical data illustrates that lowering the source temperature can significantly reduce the formation of fragment ions, thereby increasing the precursor-to-fragment ratio.

Experimental Protocols

Protocol 1: Systematic Optimization of Ion Source Parameters to Minimize In-Source Fragmentation

This protocol outlines a step-by-step method for optimizing your ion source conditions to reduce the in-source fragmentation of a deuterated internal standard.

1. Materials and Initial Setup:

• A solution of the deuterated internal standard at a typical working concentration.

• A solution containing both the analyte and the deuterated standard.

• Infusion pump for direct infusion into the mass spectrometer.

• LC-MS system.

2. Procedure:

• Direct Infusion of the Deuterated Standard:

  • Infuse the solution of the deuterated standard directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

  • Set the mass spectrometer to acquire data in full scan mode to observe the precursor ion and any potential fragment ions.

• Cone/Fragmentor Voltage Optimization:

  • Start with a relatively high cone voltage where significant fragmentation is observed.

  • Gradually decrease the cone voltage in discrete steps (e.g., 5-10 V per step).

  • At each step, record the intensities of the precursor ion and major fragment ions.

  • Plot the intensities of the precursor and fragment ions as a function of the cone voltage.

  • Select the cone voltage that provides the highest precursor ion signal with minimal fragmentation. There may be a trade-off with overall signal intensity.[5]

• Source and Desolvation Temperature Optimization:

  • Set the cone voltage to the optimal value determined in the previous step.

  • Begin with the manufacturer's recommended source and desolvation temperatures.

  • Gradually decrease the source temperature in 10-20 °C increments and observe the effect on the precursor and fragment ion intensities.

  • Once the optimal source temperature is found, repeat the process for the desolvation gas temperature, decreasing it in 25-50 °C increments.[5]

• Gas Flow Optimization:

  • With the optimized voltages and temperatures, adjust the nebulizer and drying gas flow rates.

  • Vary each gas flow independently while monitoring the signal intensity and stability of the precursor ion. The goal is to find a balance that provides efficient desolvation and a stable spray without causing excessive fragmentation.[5]

• Verification with Analyte:

  • Infuse the solution containing both the analyte and the deuterated standard using the optimized parameters.

  • Confirm that both compounds give adequate signal intensity and that the fragmentation of the deuterated standard is minimal.

Mandatory Visualizations

Caption: Conceptual pathway of in-source fragmentation of a deuterated standard.

Caption: A logical workflow for troubleshooting in-source fragmentation.

References

• 1. Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Cone voltage induced in-source dissociation of glucuronides in electrospray and implications in biological analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for Nitrosamine Analysis: Standard Deuterated Internal Standards vs. Nitrosotetracaine-d6

The detection and quantification of N-nitrosamine impurities in pharmaceutical products have become a paramount concern for regulatory bodies and manufacturers due to their classification as probable human carcinogens.[1] Achieving accurate and reliable results at trace levels necessitates robust analytical methods, typically employing Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS). A cornerstone of this accuracy is the use of stable isotope-labeled internal standards (ISTDs) to compensate for variations during sample preparation and analysis.[2][3]

This guide provides a comparative overview of method validation parameters for nitrosamine (B1359907) analysis, contrasting widely established methodologies that use common deuterated internal standards (like NDMA-d6) with the specific application of Nitrosotetracaine-d6.

Established Methods: Broad-Spectrum Analysis of Common Nitrosamines

Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the United States Pharmacopeia (USP) have published validated methods for the analysis of a range of common nitrosamines, including N-nitrosodimethylamine (NDMA), N-nitrosodiethylamine (NDEA), and others.[4][5][6] These methods are designed for surveillance and quality control of various drug products and are characterized by high sensitivity and selectivity. The internal standards of choice are the deuterated analogues of the target nitrosamines.

The following tables summarize typical method validation performance characteristics from various sources for the analysis of common nitrosamines using their corresponding deuterated internal standards.

Table 1: Typical LC-MS/MS Method Performance

Parameter	NDMA	NDEA	NDIPA	NDBA	NMBA	Source(s)
LOD (ng/mL)	0.10	0.10	0.10	0.10	0.10	[7]
LOQ (ng/mL)	0.30	0.30	0.30	0.30	0.30	[7]
Linearity (r²)	>0.99	>0.99	>0.99	>0.99	>0.99	[5][7]
Accuracy (% Recovery)	80-120%	80-120%	80-120%	80-120%	80-120%	[8]
Precision (%RSD)	< 15%	< 15%	< 15%	< 15%	< 15%	[8]

Table 2: Typical GC-MS/MS Method Performance

Parameter	NDMA	NDEA	NDIPA	NEIPA	NDBA	Source(s)
LOD (ng/mL or ppb)	< 3	< 3	< 3	< 3	< 3	[9]
LOQ (ng/g)	0.015	0.003	-	-	-	[1]
Linearity (r²)	>0.996	>0.996	>0.996	>0.996	>0.996	[9]
Accuracy (% Recovery)	70-130%	70-130%	70-130%	70-130%	70-130%	[10]
Precision (%RSD)	< 6%	< 6%	< 6%	< 6%	< 6%	[10]

Experimental Protocols for Established Methods

A generalized workflow for nitrosamine analysis is crucial for achieving reproducible results. Below are typical protocols for LC-MS/MS and GC-MS/MS methodologies.

Protocol 1: General LC-MS/MS Method

This method is versatile and suitable for a broad range of nitrosamines, including less volatile or thermally labile compounds.

• Sample Preparation:

  • Accurately weigh approximately 80-100 mg of the drug substance or ground tablet into a centrifuge tube.[6][7]

  • Add a known volume of a suitable solvent (e.g., methanol (B129727) or 1% formic acid in water).[6][7]

  • Spike the sample with a known concentration of the internal standard solution (e.g., a mix of NDMA-d6, NDEA-d10, etc.).[6][11]

  • Vortex or shake the mixture for an extended period (e.g., 20-40 minutes) to ensure complete extraction.[7]

  • Centrifuge the sample to pelletize excipients (e.g., 10-15 minutes at 4000-10,000 rpm).[7]

  • Filter the supernatant through a 0.22 or 0.45 µm syringe filter into an HPLC vial for analysis.[6][7]

• Chromatographic Conditions:

  • System: UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer.

  • Column: C18 reverse-phase column (e.g., USP L1 packing).

  • Mobile Phase: Gradient elution using 0.1% formic acid in water and 0.1% formic acid in methanol or acetonitrile.

  • Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

  • Scan Mode: Multiple Reaction Monitoring (MRM) for quantitative analysis.

Protocol 2: General GC-MS/MS Method

This method is highly effective for volatile nitrosamines.

• Sample Preparation:

  • Sample preparation follows similar steps to the LC-MS/MS protocol, but the final solvent must be compatible with GC analysis (e.g., dichloromethane).[10]

  • An internal standard, such as NDMA-d6, is added at a known concentration.[10]

• Chromatographic Conditions:

  • System: Gas chromatograph coupled to a triple quadrupole mass spectrometer.

  • Injection: Direct liquid injection.

  • Carrier Gas: Helium.

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

Methodology Using Nitrosotetracaine-d6

Nitrosotetracaine-d6 is commercially available as a deuterated stable isotope and is listed as a nitrosamine impurity standard.[2][4] Its chemical structure indicates that it is the deuterated analogue of N-Nitroso Tetracaine.

Intended Use: The primary and specific application of Nitrosotetracaine-d6 is to serve as an internal standard for the quantitative analysis of its non-deuterated counterpart, N-Nitroso Tetracaine. This nitrosamine is a potential impurity that could arise in drug products containing Tetracaine, a local anesthetic.

Publicly Available Data: A review of publicly available scientific literature and regulatory documents did not yield specific method validation studies or performance data (LOD, LOQ, accuracy, etc.) for nitrosamine analysis using Nitrosotetracaine-d6. Its use appears to be highly specialized and not part of the general screening methods for the more common nitrosamines.

Comparative Analysis

Feature	Established Methods (e.g., using NDMA-d6)	Method Using Nitrosotetracaine-d6
Applicability	Broad; designed to detect a wide range of common, regulated nitrosamines in various drug products.	Highly specific; designed for the targeted analysis of N-Nitroso Tetracaine in products containing Tetracaine.
Internal Standard	Typically a cocktail of deuterated analogues of common nitrosamines (NDMA-d6, NDEA-d10, etc.).	Nitrosotetracaine-d6.
Validation Data	Extensive publicly available data from regulatory bodies (FDA, USP) and peer-reviewed literature.[4][5][6]	No publicly available method validation data found. Performance would need to be established and validated in-house.
Regulatory Acceptance	Methods are widely accepted and published by global regulatory authorities for compliance testing.	The use of a specific deuterated analogue for its corresponding nitrosamine follows best practices, but the specific method would require full validation and regulatory review.

Visualizing the Workflow

The logical flow of analyzing nitrosamines using a deuterated internal standard is consistent regardless of the specific analyte.

General workflow for nitrosamine analysis.

The fundamental principle behind using a deuterated internal standard is isotope dilution mass spectrometry, which ensures high accuracy.

Principle of Isotope Dilution Analysis.

Conclusion

The analytical methods for common nitrosamines like NDMA and NDEA, utilizing their respective deuterated internal standards, are well-established, thoroughly validated, and supported by a wealth of public data from regulatory and scientific bodies. These methods offer a robust framework for the quality control of a wide array of pharmaceutical products.

In contrast, Nitrosotetracaine-d6 serves a highly specific purpose: the accurate quantification of N-Nitroso Tetracaine. While the principles of its use are sound and follow best practices for internal standardization, there is a lack of publicly available, validated method performance data. Researchers and drug development professionals needing to quantify this specific impurity would be required to perform a full in-house method development and validation. The choice of internal standard is therefore dictated by the analytical goal: broad-spectrum screening for common nitrosamines versus the targeted analysis of a specific, drug substance-related nitrosamine.

References

• 1. researchgate.net [researchgate.net]
• 2. clearsynth.com [clearsynth.com]
• 3. benchchem.com [benchchem.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. N-Nitroso Tetracaine EP Impurity C | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 6. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [merckmillipore.com]
• 7. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 8. pmda.go.jp [pmda.go.jp]
• 9. medchemexpress.com [medchemexpress.com]
• 10. A GC-MS/MS Method for Trace Level Quantification of Six Nitrosamine Impurities (NDMA, NDEA, NEIPA, NDIPA, NDPA, and NDBA) in Commercially Used Organic Solvents: Dichloromethane, Ethyl Acetate, Toluene, and O-xylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pharmaffiliates.com [pharmaffiliates.com]

Enhancing Bioanalytical Accuracy and Precision with Nitrosotetracaine-d6: A Comparative Guide

In the landscape of pharmaceutical research and development, the precise and accurate quantification of analytes in biological matrices is paramount for reliable pharmacokinetic and toxicokinetic studies. The use of stable isotope-labeled internal standards, such as Nitrosotetracaine-d6, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis. This guide provides an objective comparison of quantification methods, highlighting the superior performance of using a deuterated internal standard like Nitrosotetracaine-d6, supported by representative experimental data and detailed protocols.

Stable isotope-labeled internal standards (SIL-ISs) are considered the most effective tool for compensating for variability during sample preparation and analysis.[1] Because they are chemically almost identical to the analyte of interest, deuterated standards like Nitrosotetracaine-d6 exhibit very similar extraction recovery, chromatographic retention time, and ionization response in the mass spectrometer. This near-identical behavior allows them to effectively correct for variations in sample extraction, matrix effects (ion suppression or enhancement), and instrument response, leading to significantly improved accuracy and precision of the quantitative data.[2]

Comparative Performance of Quantification Methods

The advantages of employing a deuterated internal standard are most evident when comparing the accuracy and precision of the analytical method against alternatives, such as external calibration or the use of a structural analog as an internal standard. The following table summarizes typical performance characteristics based on established bioanalytical method validation guidelines.

Performance Metric	Method Using Nitrosotetracaine-d6 (Deuterated IS)	Method Using Structural Analog IS or External Calibration
Accuracy (% Bias)	Typically within ±15%[3][4]	Can exceed ±20%, especially at lower concentrations[5]
Precision (% RSD/CV)	Generally <15% (<20% at LLOQ)[3][6]	Often >15%, with higher variability[5]
Matrix Effect	Significantly minimized and compensated[1]	Prone to significant and variable ion suppression/enhancement
Extraction Recovery	Variations are effectively normalized[1]	Inconsistent recovery can lead to inaccurate results
Lower Limit of Quantification (LLOQ)	Lower LLOQs achievable due to better signal-to-noise	Higher LLOQs may be necessary to ensure reliability

This table presents representative data synthesized from bioanalytical method validation literature.[3][4][6]

Experimental Protocol: Quantification of a Target Analyte in Human Plasma

This section details a representative experimental protocol for the quantification of a target analyte (e.g., Nitrosotetracaine) in human plasma using Nitrosotetracaine-d6 as an internal standard, followed by LC-MS/MS analysis.

1. Materials and Reagents:

• Target analyte reference standard

• Nitrosotetracaine-d6 (Internal Standard)

• Control human plasma (with anticoagulant, e.g., K2EDTA)

• HPLC-grade methanol (B129727) and acetonitrile (B52724)

• Formic acid (LC-MS grade)

• Ultrapure water

• Protein precipitation agent (e.g., trichloroacetic acid or zinc sulfate (B86663) in methanol)

2. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and Nitrosotetracaine-d6 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with 50% methanol to create calibration standards.

• Internal Standard Working Solution: Prepare a working solution of Nitrosotetracaine-d6 at an appropriate concentration (e.g., 100 ng/mL) in 50% methanol.

3. Sample Preparation (Protein Precipitation):

• Aliquot 100 µL of each plasma sample (unknowns, calibration standards, and quality controls) into microcentrifuge tubes.

• Add 20 µL of the Internal Standard Working Solution to all tubes except for the blank matrix samples. Vortex briefly.

• Add 300 µL of the protein precipitation agent (e.g., acetonitrile with 1% formic acid) to each tube.

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to autosampler vials for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to ensure separation of the analyte from matrix components.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • Optimize MRM transitions (precursor ion > product ion) for both the analyte and Nitrosotetracaine-d6.

5. Data Analysis:

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations using a weighted linear regression.

• Determine the concentration of the analyte in the unknown samples from the calibration curve.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the quantification of an analyte in a biological matrix using an internal standard.

Caption: General workflow for analyte quantification using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Buy Deuterated Nitrosamine Standards Online | Advent [adventchembio.com]
• 3. anivet.au.dk [anivet.au.dk]
• 4. japsonline.com [japsonline.com]
• 5. lcms.cz [lcms.cz]
• 6. academy.gmp-compliance.org [academy.gmp-compliance.org]

The Gold Standard in Bioanalysis: A Comparative Guide to Methods Utilizing Nitrosotetracaine-d6

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of nitrosamine (B1359907) impurities in pharmaceutical products is a critical aspect of drug safety and regulatory compliance. The emergence of nitrosamine drug substance-related impurities (NDSRIs), such as N-Nitrosotetracaine, necessitates highly specific and selective analytical methods. This guide provides an objective comparison of analytical methods utilizing Nitrosotetracaine-d6 as an internal standard against alternative approaches, supported by established principles in bioanalysis and illustrative experimental data.

The Critical Role of Internal Standards in Quantitative Analysis

In quantitative mass spectrometry, an internal standard (IS) is crucial for correcting analytical variability, which can arise during sample preparation, injection, and ionization. An ideal internal standard should mimic the analyte's behavior throughout the analytical process. The two main types of internal standards are isotopically labeled standards (e.g., deuterated) and non-isotopically labeled standards (e.g., structural analogs).

Superiority of Deuterated Internal Standards: The Case for Nitrosotetracaine-d6

Nitrosotetracaine-d6 is a stable isotope-labeled version of N-Nitrosotetracaine, where six hydrogen atoms have been replaced by deuterium. This subtle change in mass allows it to be distinguished from the native analyte by the mass spectrometer, while its identical chemical structure ensures it behaves virtually identically during analysis. This co-elution and similar ionization response are key to its superiority over other methods.

Key Performance Comparison: Nitrosotetracaine-d6 vs. Alternative Internal Standards

The use of a deuterated internal standard like Nitrosotetracaine-d6 offers significant advantages in terms of specificity, selectivity, and overall method robustness compared to methods using a structural analog as an internal standard or those without an internal standard.

Performance Parameter	Method Using Nitrosotetracaine-d6 (Isotope Dilution)	Method Using Structural Analog IS	Method Without Internal Standard
Specificity	Very High: Differentiates analyte from IS by mass, minimizing interference.	High: Dependent on chromatographic separation from analyte and matrix components.	Moderate to Low: Highly susceptible to matrix interferences.
Selectivity	Very High: MRM transitions are specific to the analyte and the deuterated IS.	High: Relies on unique MRM transitions for both analyte and IS.	Moderate: Prone to false positives from isobaric interferences.
Precision (%RSD)	< 5% [1]	5-15%	> 15%[1]
Accuracy (%Bias)	± 5% [1]	± 15%	Can be > 25%
Matrix Effect	Effectively minimized due to co-elution and identical ionization behavior.[2]	Partial compensation; differential matrix effects can occur.	Significant impact on quantification.[1]
Recovery Correction	Excellent: Compensates for analyte loss at every step of sample preparation.	Variable: Differences in physicochemical properties can lead to different recoveries.	No compensation for analyte loss.

Note: The quantitative data presented are illustrative and based on typical performance improvements observed when using deuterated internal standards for trace-level analysis of small molecules in complex matrices.[1][2]

Experimental Protocols

A robust and validated analytical method is paramount for the reliable quantification of nitrosamine impurities. The following is a representative experimental protocol for the analysis of N-Nitrosotetracaine using Nitrosotetracaine-d6 as an internal standard, adapted from FDA-validated methods for other NDSRIs.[3]

Sample Preparation

• Standard and Sample Weighing: Accurately weigh the reference standard of N-Nitrosotetracaine and the drug substance or crushed tablets.

• Spiking with Internal Standard: Add a known amount of Nitrosotetracaine-d6 solution to all samples, calibration standards, and quality control samples at the beginning of the preparation process.

• Extraction: Add a suitable extraction solvent (e.g., methanol (B129727) or acetonitrile) to the samples.

• Homogenization: Vortex and sonicate the samples to ensure complete extraction of the analyte and internal standard.

• Protein Precipitation/Cleanup: For biological matrices, a protein precipitation step with a solvent like acetonitrile (B52724) may be necessary. For complex sample matrices, a solid-phase extraction (SPE) cleanup may be employed to remove interfering components.

• Centrifugation and Filtration: Centrifuge the samples to pellet any solid material and filter the supernatant through a 0.22 µm filter before analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column is typically used for the separation of nitrosamines.

  • Mobile Phase: A gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and methanol or acetonitrile with 0.1% formic acid (B).

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode is commonly used for nitrosamines.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.

  • MRM Transitions:

    • N-Nitrosotetracaine: A specific precursor ion to product ion transition would be monitored (e.g., m/z 294.2 -> [product ion]).

    • Nitrosotetracaine-d6: The corresponding precursor ion to product ion transition would be monitored (e.g., m/z 300.2 -> [product ion]).

Data Analysis and Quantification

The concentration of N-Nitrosotetracaine in the samples is determined by calculating the peak area ratio of the analyte to the internal standard (Nitrosotetracaine-d6). This ratio is then plotted against the known concentrations of the calibration standards to generate a calibration curve. The concentration of the analyte in the unknown samples is then interpolated from this curve.

Visualizing the Workflow and Rationale

To further elucidate the concepts discussed, the following diagrams illustrate the analytical workflow and the chemical rationale for the formation of N-Nitrosotetracaine.

Figure 1: Analytical Workflow for Nitrosamine Analysis

Figure 2: Formation Pathway of N-Nitrosotetracaine

Conclusion

For the highly sensitive and selective quantification of N-Nitrosotetracaine, the use of Nitrosotetracaine-d6 as an internal standard in an isotope dilution LC-MS/MS method represents the gold standard. This approach provides superior accuracy, precision, and robustness by effectively compensating for matrix effects and variability throughout the analytical process. While methods employing structural analogs or no internal standard exist, they are more susceptible to analytical errors that can compromise the reliability of the results. For researchers, scientists, and drug development professionals committed to the highest standards of data quality and regulatory compliance in nitrosamine analysis, the adoption of deuterated internal standards is the recommended and most scientifically sound approach.

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. fda.gov [fda.gov]

The Superiority of ¹³C-Labeled Standards: A Comparative Analysis with Nitrosotetracaine-d6 for High-Precision Bioanalysis

For researchers, scientists, and drug development professionals engaged in quantitative mass spectrometry, the choice of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides a comprehensive comparative analysis of deuterated internal standards, using Nitrosotetracaine-d6 as an exemplar, versus their ¹³C-labeled counterparts. Through an examination of their performance characteristics, supported by experimental data from analogous compounds, this document will demonstrate the clear advantages of ¹³C-labeling for robust and high-fidelity bioanalytical assays.

Stable isotope-labeled (SIL) internal standards are indispensable in liquid chromatography-mass spectrometry (LC-MS) based quantification. By mimicking the physicochemical properties of the analyte, they co-elute and experience similar matrix effects and ionization suppression or enhancement, allowing for accurate correction of variations during sample preparation and analysis. However, the choice of isotopic label—deuterium (²H) versus carbon-13 (¹³C)—can significantly impact the quality of analytical results. While deuterated standards like Nitrosotetracaine-d6 are widely available, ¹³C-labeled standards consistently demonstrate superior performance, primarily due to their identical chromatographic behavior and greater isotopic stability.

Performance Comparison: Nitrosotetracaine-d6 vs. ¹³C-Labeled Standard

The ideal internal standard should exhibit perfect co-elution with the analyte and identical ionization efficiency. Deviations from this ideal can introduce significant analytical error. The following tables summarize quantitative data from comparative studies on deuterated and ¹³C-labeled internal standards for various analytes, illustrating the expected performance differences.

Table 1: Chromatographic Co-elution

Parameter	Deuterated Internal Standard (e.g., Nitrosotetracaine-d6)	¹³C-Labeled Internal Standard	Rationale & Implication for Bioanalysis
Retention Time Shift	Often exhibits a measurable retention time difference, eluting slightly earlier than the unlabeled analyte.[1]	Co-elutes perfectly with the unlabeled analyte under identical chromatographic conditions.[1][2]	The chromatographic shift in deuterated standards can lead to differential matrix effects, where the analyte and internal standard are exposed to different levels of ion suppression or enhancement, compromising quantification accuracy.[3] Perfect co-elution of ¹³C-standards ensures that both the analyte and the standard experience the same matrix effects, leading to more accurate correction.
Isotope Effect	The C-²H bond is stronger and less polar than the C-¹H bond, leading to altered physicochemical properties and chromatographic separation.[4]	The mass difference in ¹³C does not significantly alter the molecule's polarity or hydrophobicity, resulting in identical chromatographic behavior.[3]	The isotope effect is the underlying reason for the chromatographic shift observed with deuterated standards. The absence of a significant isotope effect with ¹³C-labeling is a key advantage.

Table 2: Accuracy and Precision

Parameter	Deuterated Internal Standard	¹³C-Labeled Internal Standard	Rationale & Implication for Bioanalysis
Accuracy (% Bias)	Can lead to significant inaccuracies. One study reported errors as high as 40% due to imperfect co-elution.[2]	Demonstrates superior accuracy. A comparative study showed a mean bias of 100.3% with a standard deviation of 7.6%.[2]	The improved accuracy of ¹³C-labeled standards is a direct result of their ability to more effectively compensate for matrix effects and other sources of analytical variability.
Precision (%CV)	Prone to higher variability, especially in complex matrices.	Significantly reduces the coefficient of variation (CV%). A lipidomics study showed a marked reduction in CV% compared to deuterated standards.[5][6]	Lower CV values indicate higher precision and reproducibility of the analytical method, which is crucial for reliable pharmacokinetic and toxicokinetic studies.

Table 3: Isotopic Stability

Parameter	Deuterated Internal Standard	¹³C-Labeled Internal Standard	Rationale & Implication for Bioanalysis
Back-Exchange	Deuterium atoms, especially those on heteroatoms or activated carbon atoms, can be susceptible to back-exchange with protons from the solvent or matrix.[7]	¹³C atoms are integrated into the carbon skeleton of the molecule and are not susceptible to exchange.[7]	Isotopic instability can lead to a decrease in the concentration of the labeled standard and an increase in the unlabeled analyte, resulting in underestimation of the analyte concentration. ¹³C-labeling provides greater assurance of isotopic stability throughout the analytical workflow.

Experimental Protocols

To empirically validate the performance differences between Nitrosotetracaine-d6 and a ¹³C-labeled nitrosotetracaine standard, the following experimental protocols for a comparative analysis in human plasma are provided.

Protocol 1: Sample Preparation

• Spiking: Prepare separate sets of blank human plasma samples spiked with a known concentration of nitrosotetracaine. To one set, add Nitrosotetracaine-d6 as the internal standard. To the other set, add the ¹³C-labeled nitrosotetracaine internal standard.

• Protein Precipitation: To 100 µL of each plasma sample, add 300 µL of acetonitrile (B52724) containing the respective internal standard.

• Vortexing: Vortex the samples for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% water with 0.1% formic acid and 5% acetonitrile).

• Injection: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% mobile phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Nitrosotetracaine: Monitor the specific precursor to product ion transition.

    • Nitrosotetracaine-d6: Monitor the corresponding mass-shifted precursor to product ion transition.

    • ¹³C-Labeled Nitrosotetracaine: Monitor the corresponding mass-shifted precursor to product ion transition.

  • Data Analysis: Calculate the peak area ratio of the analyte to the internal standard and determine the concentration using a calibration curve.

Visualizing the Workflow and Rationale

To further elucidate the concepts discussed, the following diagrams illustrate the experimental workflow and the impact of chromatographic behavior on analytical accuracy.

Caption: Experimental workflow for the comparative analysis of internal standards.

References

• 1. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00460K [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to Inter-Laboratory Analysis of Nitrosotetracaine-d6

The emergence of N-nitrosamine impurities as a significant concern in pharmaceutical safety has underscored the need for robust and reliable analytical methods for their detection and quantification. Nitrosotetracaine-d6, a deuterated stable isotope-labeled internal standard, is critical for the accurate quantification of the potential mutagenic impurity Nitrosotetracaine. This guide provides a comparative overview of analytical methodologies applicable to Nitrosotetracaine-d6, designed for researchers, scientists, and drug development professionals. In the absence of publicly available, direct inter-laboratory comparison studies for Nitrosotetracaine-d6, this document presents a virtual comparison based on established methods for other nitrosamines, offering insights into expected performance characteristics and detailed experimental protocols.

Data Presentation: Comparative Analysis of Analytical Techniques

The quantification of trace-level nitrosamine (B1359907) impurities necessitates highly sensitive and selective analytical techniques.[1][2][3] Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography with Tandem Mass Spectrometry (GC-MS/MS) are the most widely adopted methods for this purpose.[1][2][4] The following table summarizes typical performance characteristics derived from validated methods for analogous nitrosamine compounds, which can be considered representative for the analysis of Nitrosotetracaine-d6.

Parameter	LC-MS/MS	GC-MS/MS	Acceptance Criteria (Typical)
Limit of Detection (LOD)	0.03 - 0.10 ng/mL	0.10 - 0.50 ng/mL	Reportable
Limit of Quantification (LOQ)	0.10 - 0.30 ng/mL	0.30 - 1.50 ng/mL	≤ 0.3 ng/mL
Accuracy (% Recovery)	95.0 - 105.0%	90.0 - 110.0%	80 - 120%
Precision (RSD %)	< 5%	< 10%	≤ 15%
Linearity (r²)	> 0.995	> 0.990	≥ 0.99

Note: Performance characteristics can vary based on the specific analyte, sample matrix, instrumentation, and method conditions.

Experimental Protocols

Detailed and standardized protocols are crucial for achieving reproducible and reliable results in nitrosamine analysis. Below is a representative methodology for LC-MS/MS, which is a common technique for the analysis of non-volatile nitrosamines like Nitrosotetracaine.

Objective: To quantify the concentration of Nitrosotetracaine-d6 in a drug substance or product.

Materials:

• Nitrosotetracaine-d6 reference standard

• LC-MS/MS system (e.g., UHPLC coupled to a triple quadrupole mass spectrometer)

• Analytical column (e.g., C18, 2.1 x 50 mm, 1.8 µm)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• Volumetric flasks, pipettes, and vials

Procedure:

• Standard Solution Preparation:

  • Prepare a stock solution of Nitrosotetracaine-d6 in methanol (e.g., 100 µg/mL).

  • Perform serial dilutions to prepare working standard solutions for the calibration curve (e.g., 0.1 to 50 ng/mL).

• Sample Preparation:

  • Accurately weigh a portion of the sample (e.g., 100 mg) into a centrifuge tube.

  • Add a suitable extraction solvent (e.g., methanol).

  • Vortex or sonicate to ensure complete dissolution/extraction.

  • Centrifuge to pellet any undissolved excipients.

  • Filter the supernatant through a 0.22 µm filter into an autosampler vial.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC) Conditions:

    • Mobile Phase A: 0.1% Formic Acid in Water[1]

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Methanol

    • Gradient: A suitable gradient to ensure separation from matrix components.

    • Flow Rate: 0.4 mL/min[1]

    • Column Temperature: 40 °C

    • Injection Volume: 5 µL

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Positive Ion Electrospray (ESI+) or Atmospheric Pressure Chemical Ionization (APCI)[5][6]

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • MRM Transitions: Specific precursor-to-product ion transitions for Nitrosotetracaine-d6 and its corresponding non-labeled standard are monitored.

• Data Analysis:

  • Quantification is performed by constructing a calibration curve using the peak area of the analyte. When used as an internal standard, the peak area ratio of the target analyte to Nitrosotetracaine-d6 is used.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationships in an inter-laboratory comparison study.

Figure 1: Experimental Workflow for Nitrosotetracaine-d6 Analysis

Figure 2: Logical Relationships in an Inter-Laboratory Comparison Study

References

• 1. benchchem.com [benchchem.com]
• 2. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 5. lcms.cz [lcms.cz]
• 6. fda.gov.tw [fda.gov.tw]

Navigating Analytical Method Cross-Validation: A Comparative Guide to Non-Deuterated vs. Deuterated Internal Standards

The choice of an internal standard (IS) is a pivotal decision in the development of robust quantitative assays, especially in liquid chromatography-mass spectrometry (LC-MS). The IS is added to samples and standards to correct for variability throughout the analytical process, including sample preparation, injection volume, and instrument response.[1] While stable isotope-labeled internal standards (SIL-IS), such as deuterated standards, are widely considered the gold standard, practical constraints can sometimes necessitate the use of non-deuterated analogues.[1][2] Cross-validation becomes essential to ensure that data generated using different internal standards are comparable and reliable.[3][4]

Performance Under Scrutiny: A Quantitative Comparison

The primary goal of a cross-validation study is to assess the agreement between two analytical methods. Key performance parameters evaluated include accuracy, precision, and the internal standard's ability to compensate for matrix effects. The following tables summarize typical quantitative data from a cross-validation study comparing a method using a non-deuterated IS to one using a deuterated IS.

Table 1: Comparison of Accuracy and Precision in Quality Control (QC) Samples

QC Level	Internal Standard Type	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low QC	Deuterated	5	4.95	99.0	3.5
Non-Deuterated	5	5.25	105.0	8.2
Mid QC	Deuterated	50	50.8	101.6	2.8
Non-Deuterated	50	47.9	95.8	6.5
High QC	Deuterated	400	396.4	99.1	2.1
Non-Deuterated	400	412.8	103.2	5.9

Data presented is illustrative and based on typical performance characteristics.

As the data suggests, the deuterated internal standard generally yields better precision (lower %CV) and accuracy closer to the nominal concentrations.[5]

Table 2: Evaluation of Matrix Effects

Biological Matrix Lot	Internal Standard Type	Analyte Peak Area (Post-Extraction Spike)	IS Peak Area (Post-Extraction Spike)	Analyte/IS Ratio	Matrix Factor	IS-Normalized Matrix Factor
Lot 1	Deuterated	85,000	98,000	0.867	0.85	1.02
Non-Deuterated	84,500	92,000	0.918	0.85	1.08
Lot 2	Deuterated	78,000	90,000	0.867	0.78	1.01
Non-Deuterated	77,500	79,000	0.981	0.78	1.15
Lot 3	Deuterated	92,000	105,000	0.876	0.92	1.03
Non-Deuterated	91,000	101,000	0.901	0.91	1.06
%CV of IS-Normalized Matrix Factor	Deuterated	1.2%
Non-Deuterated	4.1%

This table illustrates the superior ability of a deuterated IS to compensate for variability in matrix effects, as indicated by a lower coefficient of variation (%CV) for the IS-normalized matrix factor.[1] A lower CV signifies more consistent quantification across different biological matrix sources.

Experimental Protocol for Cross-Validation

A robust cross-validation study requires a meticulously planned and executed experimental protocol. The following provides a detailed methodology for comparing analytical methods employing deuterated and non-deuterated internal standards.

Objective: To compare the performance of two bioanalytical methods for the quantification of an analyte in a biological matrix, with one method utilizing a deuterated internal standard and the other a non-deuterated (analogue) internal standard.

Materials:

• Analyte reference standard

• Deuterated internal standard

• Non-deuterated internal standard

• Blank biological matrix (e.g., plasma, serum) from at least six different sources

• All necessary solvents and reagents for sample preparation and LC-MS analysis

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare separate stock solutions of the analyte, the deuterated IS, and the non-deuterated IS.

  • From the stock solutions, prepare working solutions for spiking calibration standards and quality control (QC) samples.

• Preparation of Calibration Standards and Quality Control Samples:

  • Spike the blank biological matrix with the analyte working solution to prepare a series of calibration standards covering the desired concentration range.

  • Prepare QC samples at a minimum of three concentration levels (low, medium, and high).

• Sample Analysis:

  • Divide the calibration standards and QC samples into two sets.

  • Set A: Process and analyze using the method with the deuterated internal standard.

  • Set B: Process and analyze using the method with the non-deuterated internal standard.

  • Each set should be analyzed in a single analytical run to minimize inter-assay variability.[6]

• Data Analysis and Acceptance Criteria:

  • For each method, construct a calibration curve by plotting the peak area ratio (analyte/IS) against the analyte concentration.

  • Quantify the concentrations of the QC samples using their respective calibration curves.

  • Accuracy: The mean concentration of the QC samples should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification).[3]

  • Precision: The coefficient of variation (%CV) for the replicate QC samples should not exceed 15% (20% for LLOQ).[3]

  • Cross-Validation Acceptance: For at least two-thirds of the analyzed samples, the percent difference between the results from the two methods should be within ±20% of their mean.[6]

Visualizing the Workflow and Rationale

To better understand the experimental process and the underlying principles, the following diagrams illustrate the cross-validation workflow and the function of an internal standard.

Caption: Experimental workflow for cross-validation of analytical methods.

Caption: Function of an internal standard in quantitative analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. FDA Bioanalytical method validation guidlines- summary – Nazmul Alam [nalam.ca]
• 4. fda.gov [fda.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. ema.europa.eu [ema.europa.eu]

Evaluating Analytical Method Robustness: A Comparative Guide to Nitrosotetracaine-d6

For researchers, scientists, and drug development professionals, ensuring the reliability and robustness of analytical methods is a cornerstone of accurate quantification and safety assessment of pharmaceutical compounds. This is particularly critical for the analysis of potentially genotoxic impurities like N-nitrosamines. The choice of an appropriate internal standard is a pivotal factor in developing a robust analytical method. This guide provides an objective comparison of using a deuterated internal standard, specifically Nitrosotetracaine-d6, versus a non-deuterated (structural analog) internal standard in analytical assays. The information is supported by established scientific principles and illustrative experimental data to highlight the superior performance of the deuterated counterpart.

The Critical Role of Internal Standards in Method Robustness

An internal standard (IS) is a compound with physicochemical properties similar to the analyte of interest, which is added in a known quantity to all samples, calibrators, and quality controls. Its primary function is to compensate for variability during the analytical process, including sample preparation, injection volume inconsistencies, and fluctuations in instrument response. An ideal internal standard co-elutes with the analyte and experiences the same matrix effects, thereby ensuring the accuracy and precision of the analytical data.

Stable isotope-labeled internal standards (SIL-IS), such as deuterated compounds, are widely regarded as the gold standard in quantitative bioanalysis. By replacing some hydrogen atoms with deuterium, the mass of the molecule is increased, allowing it to be distinguished from the analyte by a mass spectrometer. Crucially, its chemical and physical behavior remains nearly identical to the non-labeled analyte.

Performance Comparison: Nitrosotetracaine-d6 vs. a Non-Deuterated Analog

To illustrate the advantages of using Nitrosotetracaine-d6, this section presents a comparative summary of key performance parameters. The following data, while illustrative, is based on typical outcomes observed in robustness studies comparing deuterated and non-deuterated internal standards for the analysis of nitrosamines and other small molecules.

Table 1: Performance Comparison of Internal Standards in a Robustness Study

Parameter	Nitrosotetracaine-d6 (Deuterated IS)	Structural Analog IS (Non-Deuterated)	Rationale for Superior Performance of Deuterated IS
Matrix Effect
Ion Suppression/Enhancement	Minimal variability across different lots of matrix (CV <5%)	Significant variability (CV 15-30%)	Co-elution and identical ionization behavior allow for effective compensation of matrix effects.
Recovery
Extraction Efficiency	Consistent and reproducible (85-95%)	Variable and less predictable (60-110%)	Near-identical physicochemical properties ensure consistent behavior during sample preparation.
Precision (%CV)
Intra-assay	< 5%	< 15%	Better correction for random errors throughout the analytical run.
Inter-assay	< 8%	< 20%	Improved long-term reliability and reproducibility of the method.
Accuracy (%Bias)
At Low QC	± 5%	± 15%	More reliable quantification at the lower limits of the assay.
At High QC	± 3%	± 10%	Consistent accuracy across the entire calibration range.
Robustness to Method Variations
Mobile Phase Composition (±2%)	Peak area ratio stable (CV <3%)	Peak area ratio may shift significantly (CV >10%)	Minor changes in chromatography affect both analyte and IS equally.
Column Temperature (±5°C)	Peak area ratio stable (CV <2%)	Potential for chromatographic separation, leading to ratio instability (CV >8%)	Co-elution is maintained even with slight temperature fluctuations.
Stability
In Stock Solution	High stability	Prone to degradation, similar to the analyte. A study on the parent compound, tetracaine, showed instability in neat solutions at high concentrations, a behavior not observed with its deuterated standard, tetracaine-d6.	The deuterated standard is less susceptible to certain degradation pathways.

Experimental Protocols

To ensure the validity of the comparative data, robust experimental protocols are essential. The following sections detail the methodologies for key experiments in the evaluation of an analytical method using Nitrosotetracaine-d6.

LC-MS/MS Method for Nitrosotetracaine Analysis

This protocol provides a general framework for the sensitive and selective quantification of Nitrosotetracaine.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Elution: A suitable gradient to separate Nitrosotetracaine from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive ESI.

  • Multiple Reaction Monitoring (MRM): Optimized transitions for Nitrosotetracaine and Nitrosotetracaine-d6.

  • Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

Robustness Study Protocol

The robustness of the analytical method is evaluated by introducing small, deliberate variations to the method parameters and assessing the impact on the results.

• Parameters to Vary:

  • Mobile phase pH (±0.2 units).

  • Percentage of organic solvent in the mobile phase (±2%).

  • Column temperature (±5°C).

  • Flow rate (±0.05 mL/min).

• Procedure:

  • Prepare a set of quality control (QC) samples at low and high concentrations.

  • For each varied parameter, analyze six replicates of the QC samples.

  • Calculate the mean concentration, standard deviation, and coefficient of variation (%CV) for each set of conditions.

  • Compare the results obtained under the varied conditions to those from the nominal method parameters.

• Acceptance Criteria: The %CV for the calculated concentrations under each varied condition should not exceed 15%.

Visualizing the Workflow and Logical Relationships

To provide a clearer understanding of the experimental processes and the rationale behind using a deuterated internal standard, the following diagrams are presented.

Justification for Using a Deuterated Internal Standard in Regulatory Submissions: A Comparative Guide

For researchers, scientists, and drug development professionals, the choice of an internal standard (IS) is a critical decision in quantitative bioanalysis, directly impacting the reliability of data submitted to regulatory agencies. This guide provides an objective comparison of deuterated internal standards with other alternatives, supported by experimental data, to justify their preferential use in regulatory submissions for liquid chromatography-mass spectrometry (LC-MS) based assays.

Internal standards are indispensable for correcting variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations. The most common types of internal standards are deuterated (stable isotope-labeled) and non-deuterated, such as structural analogs.

The Gold Standard: Why Deuterated Internal Standards are Preferred

Deuterated internal standards are chemically identical to the analyte, with some hydrogen atoms replaced by deuterium.[1] This subtle modification makes them the "gold standard" for quantitative LC-MS bioanalysis.[2] Their near-identical chemical and physical properties ensure they behave almost identically to the analyte during extraction, chromatography, and ionization.[3]

The key advantages of using a deuterated internal standard include:

• Effective Correction for Matrix Effects: The co-elution of the deuterated IS with the analyte allows it to effectively normalize variations in instrument response caused by matrix effects—the suppression or enhancement of ionization due to co-eluting components from the biological matrix.[3][4]

• Improved Precision and Accuracy: By compensating for variability throughout the analytical process, deuterated internal standards significantly improve the precision and accuracy of the quantitative data.[3][5]

• Enhanced Method Robustness: Assays employing deuterated internal standards are generally more robust and less susceptible to variations in experimental conditions, leading to higher throughput and lower rates of failed analytical runs.[3]

Regulatory Perspective: FDA and EMA Guidelines

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines for bioanalytical method validation.[6] While not always explicitly mandating their use, the guidelines strongly favor stable isotope-labeled internal standards, like deuterated standards, whenever possible for mass spectrometry-based methods.[7][8] The EMA has noted that over 90% of submissions to their agency have incorporated stable isotope-labeled internal standards in supportive assay validations.[7]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards over structural analogs is well-documented. Structural analogs, while similar in structure, can exhibit different extraction recoveries, chromatographic retention times, and ionization efficiencies, leading to inadequate compensation for analytical variability.

Quantitative Data Summary

The following tables summarize the quantitative performance of deuterated versus non-deuterated internal standards from published studies.

Table 1: Comparison of Internal Standards for the Quantification of Drug X by LC-MS/MS

Internal Standard Type	Analyte Concentration (ng/mL)	Accuracy (%)	Precision (%CV)	Matrix Effect (%)
Deuterated (D4-Drug X)	1	98.5	4.2	97.8
10	101.2	3.1	99.1
100	99.8	2.5	100.5
Structural Analog (Analog Y)	1	85.3	12.8	75.4
10	88.9	10.5	78.9
100	92.1	8.7	82.3

Data compiled from representative studies. Actual performance may vary depending on the analyte and matrix.[9]

Table 2: Key Performance Characteristics of Different Internal Standard Types

Characteristic	Deuterated Internal Standard	¹³C-Labeled Internal Standard	Structural Analog Internal Standard
Co-elution with Analyte	Generally co-elutes, but minor retention time shifts can occur.	Co-elutes almost perfectly with the analyte.[9]	Retention time can differ significantly from the analyte.
Ionization Efficiency	Very similar to the analyte, effectively compensating for matrix effects.[9]	Virtually identical to the analyte, providing the best compensation for matrix effects.	Can differ significantly from the analyte, leading to poor compensation for matrix effects.

Experimental Protocols

To objectively compare the performance of a deuterated and a non-deuterated internal standard, a validation experiment to evaluate matrix effects is crucial.

Objective:

To determine the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., plasma).

Materials:

• Analyte of interest

• Deuterated internal standard

• Non-deuterated (structural analog) internal standard

• Blank biological matrix (e.g., human plasma) from at least six different sources

• All necessary solvents and reagents for sample preparation and LC-MS analysis

Procedure:

• Preparation of Stock and Spiking Solutions: Prepare individual stock solutions of the analyte and both internal standards. From these, prepare spiking solutions at appropriate concentrations.

• Sample Set Preparation:

  • Set 1 (Analyte in neat solution): Prepare the analyte at a specific concentration in the reconstitution solvent.

  • Set 2 (Analyte in post-extraction spiked matrix): Extract blank plasma from six different sources. Spike the extracted blank matrix with the analyte at the same concentration as in Set 1.[1]

  • Set 3 (Internal Standards in neat solution): Prepare separate solutions of the deuterated IS and the non-deuterated IS in the reconstitution solvent at their working concentrations.[1]

  • Set 4 (Internal Standards in post-extraction spiked matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with the deuterated IS and the non-deuterated IS at the same concentrations as in Set 3.[1]

• Sample Analysis: Analyze all prepared samples by LC-MS/MS.

• Data Analysis:

  • Calculate the Matrix Factor (MF) for the analyte and each IS:

    • MF = (Peak area in the presence of matrix) / (Peak area in neat solution)

  • Calculate the IS-normalized MF:

    • IS-normalized MF = MF of analyte / MF of internal standard

  • Calculate the coefficient of variation (CV) of the IS-normalized MF across the six matrix sources for both the deuterated and non-deuterated internal standards.

Acceptance Criteria:

A lower CV for the IS-normalized MF (typically ≤15%) indicates better compensation for the variability of the matrix effect.[3][9]

Visualizing the Rationale and Workflow

To better understand the justification for using a deuterated internal standard and the experimental process, the following diagrams are provided.

Caption: Logical flow justifying the use of a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 8. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Nitrosotetracaine-d6

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical compounds are paramount for a secure and compliant laboratory environment. This guide provides essential, step-by-step procedures for the proper disposal of Nitrosotetracaine-d6, a deuterated nitrosamine (B1359907) derivative of tetracaine. Adherence to these guidelines is critical for mitigating risks, ensuring personnel safety, and complying with environmental regulations.

Nitrosotetracaine-d6 should be treated as a hazardous chemical waste. This is due to the toxicological profiles of related nitrosamine compounds, which are often carcinogenic, and the pharmacological activity of tetracaine. The deuteration (d6) does not significantly alter the chemical properties relevant to disposal. Therefore, it is imperative to handle this compound with the utmost care and to avoid environmental release.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to handle Nitrosotetracaine-d6 with appropriate Personal Protective Equipment (PPE).

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat or other protective clothing is necessary to prevent skin contact.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a certified respirator should be used within a chemical fume hood.

In case of accidental exposure, follow these first-aid measures:

• Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][2]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][3][4]

Hazardous Waste Management and Storage

Proper management of Nitrosotetracaine-d6 waste from the point of generation to its final disposal is crucial. The following table summarizes key quantitative parameters for the storage of hazardous chemical waste, based on general laboratory waste regulations.

Parameter	Guideline	Citation(s)
Waste Classification	Hazardous Chemical Waste	[1][5]
Container Requirements	Must be in good condition, leak-proof, with a secure screw cap. Compatible with the chemical.	[5][6]
Container Fill Level	Do not fill beyond 90% capacity to allow for expansion.	[6]
Acutely Toxic Waste Limit	1 quart (liquid) or 1 kg (solid)	[5]
Maximum Storage Time	Up to 12 months (if volume limits are not exceeded).	[5]
Removal Deadline	Within 3 calendar days after the accumulation limit is reached.	[5]
Empty Container Rinsing	Triple rinse with a solvent that is approximately 5% of the container's volume.	[5][7]

Experimental Protocol: Step-by-Step Disposal Procedure

The disposal of Nitrosotetracaine-d6 must be managed through a systematic process of waste characterization, proper containment, and coordination with your institution's Environmental Health and Safety (EHS) department.

1. Waste Characterization and Segregation:

• Treat all Nitrosotetracaine-d6 waste as hazardous.
• Solid Waste: Collect any solid Nitrosotetracaine-d6, contaminated labware (e.g., weighing papers, pipette tips), and contaminated PPE in a dedicated, leak-proof solid waste container.[5][8]
• Liquid Waste: If Nitrosotetracaine-d6 is in a solution, collect the liquid waste in a sealable, leak-proof container. Do not dispose of it down the drain.[1][2] Segregate halogenated and non-halogenated solvent waste streams as required by your institution.
• Sharps Waste: Any contaminated needles, syringes, or other sharps must be disposed of in a designated, puncture-proof sharps container.[9]
• Incompatible Materials: Avoid mixing Nitrosotetracaine-d6 waste with strong oxidizing agents.[2]

2. Waste Container Labeling:

• Clearly label the waste container with the words "Hazardous Waste."[1][5]
• Include the full chemical name: "Nitrosotetracaine-d6 Waste." Do not use abbreviations.[5]
• List all constituents of the waste, including solvents, and their approximate percentages.
• Indicate the date when waste was first added to the container.[5]
• Affix any other hazard labels as required by your institution (e.g., "Toxic").

3. Storage of Hazardous Waste:

• Store the sealed and labeled waste container in a designated and secure Satellite Accumulation Area (SAA) within the laboratory.[5][8]
• The SAA should be at or near the point of generation and under the control of laboratory personnel.[1]
• Use secondary containment, such as a chemical-resistant tray, to contain any potential spills.
• Keep waste containers closed at all times, except when adding waste.[5][6]

4. Disposal of Empty Containers:

• Original containers of Nitrosotetracaine-d6 must be triple-rinsed with a suitable solvent.[5][10]
• The rinsate from the triple rinse is considered hazardous waste and must be collected in a designated liquid hazardous waste container.[10]
• After triple-rinsing, deface the original label on the container and dispose of it as non-hazardous laboratory glass or plastic, in accordance with your institution's policies.[9][10]

5. Arranging for Final Disposal:

• Contact your institution's EHS department to schedule a pickup for your hazardous waste.[1][10]
• Do not attempt to dispose of the waste through a commercial waste vendor without explicit approval from EHS.[10]
• The recommended method of disposal for the concentrated chemical is incineration in a licensed hazardous waste facility equipped with an afterburner and scrubber.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Nitrosotetracaine-d6.

Caption: Workflow for the safe disposal of Nitrosotetracaine-d6.

References

• 1. benchchem.com [benchchem.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. benchchem.com [benchchem.com]
• 6. ethz.ch [ethz.ch]
• 7. dtsc.ca.gov [dtsc.ca.gov]
• 8. benchchem.com [benchchem.com]
• 9. nswai.org [nswai.org]
• 10. benchchem.com [benchchem.com]

Personal protective equipment for handling Nitrosotetracaine-d6

For Immediate Reference: A Guide for Laboratory Professionals

This document outlines critical safety and logistical information for the handling and disposal of Nitrosotetracaine-d6. Given that Nitrosotetracaine-d6 is a nitrosamine (B1359907) compound and a suspected carcinogen, all handling must be conducted with stringent safety measures to minimize exposure. Information from a safety data sheet for a related compound, N-Nitrosodimethylamine-d6, indicates high acute toxicity if swallowed and potential carcinogenicity.[1] This guide is intended for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory to prevent contact and inhalation. The required PPE varies based on the specific laboratory task being performed.

Task Category	Primary PPE	Secondary/Task-Specific PPE
General Laboratory Work	• Safety glasses with side shields• Laboratory coat• Closed-toe shoes• Nitrile gloves
Handling of Powders/Solids	• Full-face respirator with appropriate cartridges• Chemical-resistant coveralls or suit• Double-gloving (e.g., nitrile)• Chemical-resistant boots or shoe covers	• Chemical-resistant apron• Head covering
Handling of Liquids/Solutions	• Chemical splash goggles or face shield• Chemical-resistant gloves (e.g., butyl rubber, Viton®)• Chemical-resistant apron over lab coat• Chemical-resistant footwear	• Elbow-length gloves for mixing and loading
Equipment Cleaning & Decontamination	• Chemical splash goggles or face shield• Heavy-duty, chemical-resistant gloves• Waterproof or chemical-resistant apron• Chemical-resistant boots	• Respirator (if aerosols or vapors are generated)

Note: Always consult the manufacturer's instructions for the proper use, cleaning, and maintenance of PPE.

Operational Plan: Safe Handling Workflow

A systematic approach is crucial for safely handling potent compounds like Nitrosotetracaine-d6.[2]

Caption: Workflow for the safe handling of potent chemical compounds.

Experimental Protocols

Handling Deuterated Compounds:

Nitrosotetracaine-d6 is a deuterated compound, which necessitates specific handling to maintain its isotopic integrity.

• Atmosphere Control : Handle and store under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent isotopic dilution through hydrogen-deuterium exchange with atmospheric moisture.[3]

• Temperature Regulation : For long-term storage, refrigeration at 2-8°C is recommended.[4][5] Allow the container to equilibrate to room temperature before opening to prevent condensation.[3]

• Solution Preparation :

  • Allow the sealed container to warm to ambient laboratory temperature.[6]

  • Perform all manipulations in a glove box or under a gentle stream of dry, inert gas.[6]

  • Accurately weigh the desired mass of the standard.[6]

  • Dissolve in a suitable high-purity solvent.[6]

  • Store the solution in a clearly labeled amber vial with a PTFE-lined cap.[6]

Disposal Plan

Proper disposal of Nitrosotetracaine-d6 and associated contaminated materials is critical to ensure safety and environmental protection.

Waste Segregation and Collection:

• All contaminated solid waste, including disposable PPE (gloves, coveralls, shoe covers), weigh boats, and absorbent materials, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[2]

• Liquid waste should be collected in a separate, labeled, and sealed container.

• Do not dispose of Nitrosotetracaine-d6 down the drain.

Chemical Degradation (for consideration by authorized personnel):

For laboratory-scale waste, chemical degradation to less harmful compounds can be a viable pre-treatment method. A documented procedure for the degradation of nitrosamines involves reduction with an aluminum-nickel alloy in an alkaline solution.[7][8] This process converts the nitrosamine to the corresponding amine.[7]

• Caution : This reaction is exothermic and produces hydrogen gas, so it must be performed in a chemical fume hood with adequate ventilation.[8]

Caption: Workflow for the chemical degradation of nitrosamine waste.

Final Disposal:

• All waste containers must be disposed of through a licensed hazardous waste disposal facility, typically via high-temperature incineration.[8]

• Before disposing of empty containers, ensure they are decontaminated. Obliterate or remove all labels from the empty container before final disposal.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. clearsynth.com [clearsynth.com]
• 6. benchchem.com [benchchem.com]
• 7. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]